4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol

• CAS: 329710-06-7

Core Science & Biosynthesis

One-Pot Synthesis of 4,6-Disubstituted Pyrimidine-2-thiols: A Technical Guide

Executive Summary

Pyrimidine-2-thiols represent a class of privileged heterocyclic pharmacophores with profound significance in drug discovery. Their unique structural topology allows them to act as versatile building blocks, exhibiting potent biological activities such as dihydrofolate reductase (DHFR) inhibition, broad-spectrum antimicrobial efficacy, and targeted cytotoxicity against various cancer cell lines[1].

From a synthetic standpoint, isolating intermediate compounds during heterocyclic construction often leads to significant yield attrition and purification bottlenecks. The one-pot cyclocondensation approach mitigates these issues, offering a highly efficient, atom-economical route to 4,6-disubstituted pyrimidine-2-thiols[2]. This guide details the mechanistic rationale, self-validating experimental protocols, and analytical troubleshooting necessary to master this synthesis.

Mechanistic Rationale & Reaction Dynamics

The synthesis is fundamentally driven by a base-catalyzed cyclocondensation between an α,β -unsaturated carbonyl (chalcone) and thiourea[3]. Understanding the causality of each mechanistic step is critical for reaction optimization.

• Nucleophilic Activation & Michael Addition : The addition of a strong base (KOH or NaOH) deprotonates the thiourea, significantly enhancing the nucleophilicity of its sulfur/nitrogen centers. This activated species attacks the electrophilic β -carbon of the chalcone via a Michael-type addition.

• Intramolecular Cyclization : The resulting thioamide intermediate undergoes an intramolecular nucleophilic attack at the carbonyl carbon. This ring-closing step forms a non-aromatic dihydropyrimidine intermediate.

• Dehydration & Aromatization : Base-promoted dehydration eliminates a water molecule. The system then undergoes spontaneous oxidation (often driven by atmospheric oxygen or internal disproportionation) to yield the thermodynamically stable, fully aromatic pyrimidine ring[4].

• Prototropic Tautomerism : A critical feature of the final molecule is its thione-thiol tautomerism. The compound exists in a dynamic equilibrium between the aromatic thiol (-SH) and the non-aromatic thione (=S) forms. This tautomerism dictates the molecule's hydrogen-bonding capacity and its spectral signatures during analytical validation[1].

Mechanistic pathway for the one-pot synthesis of pyrimidine-2-thiols.

Experimental Methodology: A Self-Validating Protocol

To ensure high reproducibility and scientific integrity, the following protocol integrates causality-driven steps and built-in validation checkpoints.

Reagents Required

• Substituted Chalcone : 10 mmol (1.0 eq)

• Thiourea : 12-15 mmol (1.2 - 1.5 eq)

• Potassium Hydroxide (KOH) : 20 mmol (2.0 eq)

• Absolute Ethanol or Methanol : 50 mL (Solvent)

• Concentrated HCl : As needed for workup

Step-by-Step Workflow

• Initiation : In a 250 mL round-bottom flask, dissolve the substituted chalcone and thiourea in absolute ethanol.

  • Causality: A slight stoichiometric excess of thiourea compensates for potential thermal degradation and drives the equilibrium of the Michael addition forward[3].

• Catalysis : Dissolve the KOH in a minimal amount of distilled water (approx. 5 mL) and add it dropwise to the stirring reaction mixture.

  • Causality: The base is essential not only to catalyze the reaction but also to maintain the final product in its soluble potassium thiolate salt form, preventing premature precipitation and trapping of impurities.

• Thermal Activation : Reflux the mixture on a water bath (70-80°C) for 10-14 hours.

  • Validation: Monitor progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The complete disappearance of the strongly UV-active chalcone spot and the emergence of a lower-Rf fluorescent spot confirms total conversion.

• Acidification & Precipitation : Allow the mixture to cool to ambient temperature, then pour it into 250 mL of crushed ice and water. Slowly add concentrated HCl dropwise under vigorous stirring until the pH reaches 3-4[3].

  • Validation (Critical): This is the primary self-validating step of the protocol. Because the product exists as a soluble thiolate salt in the basic medium, acidification forces the protonation of the sulfur atom. This causes an immediate, massive precipitation of the highly insoluble free pyrimidine-2-thiol. If no precipitate forms upon reaching pH 3, the cyclization has failed.

• Isolation : Filter the resulting solid under vacuum. Wash the filter cake thoroughly with cold distilled water to remove unreacted thiourea and inorganic potassium salts.

• Purification : Recrystallize the crude solid from an ethyl acetate/ethanol mixture to yield the analytically pure compound[4].

Step-by-step experimental workflow for pyrimidine-2-thiol synthesis.

Reaction Optimization & Quantitative Data

The electronic nature of the substituents on the chalcone's aryl rings significantly influences reaction kinetics. Electron-withdrawing groups (e.g., halogens) typically accelerate the initial nucleophilic attack by increasing the electrophilicity of the β -carbon. Conversely, bulky or electron-donating groups may require extended reflux times.

The table below summarizes expected yields and reaction times for various derivatives synthesized via this one-pot methodology.

Table 1: Synthesis of 4,6-Disubstituted Pyrimidine-2-thiol Derivatives [1]

Compound	R1 (Position 4)	R2 (Position 6)	Reaction Time (h)	Yield (%)
2a	Phenyl	Phenyl	12	75
2b	4-Chlorophenyl	Phenyl	14	80
2c	4-Methoxyphenyl	Phenyl	10	Variable

Analytical Validation & Troubleshooting

Spectral Signatures

Successful cyclization must be confirmed via FT-IR and NMR spectroscopy.

• FT-IR : The starting chalcone exhibits a strong, characteristic C=O stretch (~1665 cm⁻¹). In the purified product, this carbonyl band must completely disappear. It is replaced by C=N stretches (~1640 cm⁻¹) and S-H stretches (typically broad, between 2500-2830 cm⁻¹)[4].

• NMR : ¹H NMR will reveal dynamic proton exchange due to the thione-thiol tautomerism, often presenting as a broadened singlet for the -SH/-NH proton depending on the solvent used (e.g., DMSO-d6)[1].

Troubleshooting "Oiling Out"

During the final recrystallization step, the product may occasionally "oil out"—forming a biphasic liquid rather than precipitating as distinct crystals. This occurs when impurities co-precipitate and depress the melting point of the solid below the solvent's temperature.

• Solution : If oiling out occurs, abandon single-solvent recrystallization. Instead, utilize a two-solvent system: dissolve the crude product in a "good" solvent (e.g., warm ethanol), and then add a "poor" solvent (e.g., water) dropwise until slight turbidity appears. Allow it to cool slowly. If impurities persist, flash column chromatography must be employed prior to crystallization[1].

References

• SciSpace . Biological evaluation and synthesis of new pyrimidine-2(1H)-ol/-thiol derivatives derived from chalcones. Retrieved from:[Link]

• Indian Journal of Pharmaceutical Sciences . Thiadiazoles | Pyrimidines | Chalcones | Thiourea And Anticancer Activity. Retrieved from:[Link]

Sources

• 1. 5-Methylpyrimidine-2-thiol|CAS 42783-64-2|Research Chemical [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. 4-Amino-6-chloropyrimidine-2-thiol | High Purity [benchchem.com]
• 4. ijpsonline.com [ijpsonline.com]

Mass Spectrometry of Pyrimidine-2-Thiol Derivatives: Mechanistic Pathways and Analytical Workflows

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction

Pyrimidine-2-thiol derivatives are fundamental scaffolds in medicinal chemistry, exhibiting potent antimicrobial, anticancer, and anti-inflammatory properties[1]. As versatile pharmacophores, they act as active inhibitors for critical enzymes such as dihydrofolate reductase (DHFR) and cyclin-dependent kinases (CDKs)[1]. In the pipeline of drug discovery, accurate structural characterization and pharmacokinetic tracking of these compounds are paramount. High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) serve as the gold standards for confirming elemental composition, distinguishing structural isomers, and elucidating metabolic pathways[2].

This whitepaper provides an in-depth mechanistic guide to the mass spectrometric behavior of pyrimidine-2-thiols, detailing tautomeric influences, fragmentation rules, and self-validating experimental protocols.

Thione-Thiol Tautomerism and Ionization Dynamics

A critical factor governing the mass spectrometry of pyrimidine-2-thiols is their ability to exist in two primary prototropic tautomeric forms: the aromatic thiol form and the non-aromatic thione form[1]. This equilibrium involves the rapid migration of a proton between the exocyclic sulfur atom and an endocyclic nitrogen atom within the pyrimidine ring[1].

Causality in Experimental Design: The tautomeric equilibrium heavily dictates the ionization efficiency during Electrospray Ionization (ESI). In polar protic solvent systems (such as the methanol/water mixtures standard in LC-MS), the thione form often predominates. The presence of the endocyclic nitrogen in the thione form makes it an excellent proton acceptor, yielding robust [M+H]+ signals in positive ion mode (ESI+). Conversely, the thiol form can readily lose a proton, making negative ion mode (ESI-) viable for specific halogenated or heavily substituted derivatives.

Mechanistic Fragmentation Pathways

Understanding the gas-phase dissociation of pyrimidine-2-thiols is essential for accurate structural elucidation. Whether utilizing Electron Impact (EI-MS) at standard 70 eV or Collision-Induced Dissociation (CID) in ESI-MS/MS, these derivatives follow highly predictable, thermodynamically driven fragmentation rules[1][3].

• Loss of Sulfur Species: The primary fragmentation event for the protonated precursor ion [M+H]+ is typically the neutral loss of hydrogen sulfide ( H2​S , -34 Da) or the homolytic cleavage yielding a sulfhydryl radical ( ∙SH , -33 Da).

• Ring Cleavage: Following the loss of the sulfur moiety, the destabilized pyrimidine ring undergoes contraction and cleavage, characterized by the sequential loss of hydrogen cyanide ( HCN , -27 Da) molecules.

• Substituent Effects: Alkyl or aryl substitutions on the pyrimidine ring (e.g., at the 4- or 6-positions) will dictate the terminal fragment ions, often yielding stable conjugated carbocations.

ESI-MS/MS fragmentation pathways of protonated pyrimidine-2-thiol derivatives.

Quantitative Data: Characteristic MS Fragments

To facilitate rapid identification, the table below summarizes the theoretical exact masses and empirically observed major product ions for standard pyrimidine-2-thiol derivatives utilized in medicinal chemistry[1][3][4].

Compound Name	Exact Mass (Da)	Precursor Ion [M+H]+ (m/z)	Major Product Ions (m/z)	Key Neutral Losses
5-Methylpyrimidine-2-thiol	126.03	127.03	93.0, 66.0	−H2​S , −HCN
4,6-Dimethylpyrimidine-2-thiol	140.04	141.05	107.0, 80.0	−H2​S , −HCN
4-(2-Thienyl)pyrimidine-2-thiol	194.00	195.01	161.0, 134.0	−H2​S , −HCN

Experimental Protocol: LC-ESI-MS/MS Analysis

To ensure maximum reproducibility and sensitivity, the following self-validating protocol is recommended for the LC-ESI-MS/MS analysis of pyrimidine-2-thiol derivatives[5].

Step 1: Sample Preparation

• Action: Dissolve the purified pyrimidine-2-thiol derivative in HPLC-grade methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL using the initial mobile phase (e.g., 95% Water / 5% Acetonitrile).

• Causality: Methanol ensures the complete dissolution of the hydrophobic aromatic system. Diluting the sample in the initial mobile phase prevents "solvent crash" and peak distortion (fronting/tailing) during column injection.

Step 2: Chromatographic Separation (LC)

• Action: Utilize a reversed-phase C18 column (e.g., 50 mm × 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Causality: The C18 stationary phase provides excellent retention for the moderately polar thione/thiol tautomers. The addition of 0.1% Formic acid acts as an abundant proton source, driving the equilibrium toward the [M+H]+ state and significantly enhancing ESI+ sensitivity.

Step 3: Electrospray Ionization (ESI) Configuration

• Action: Set Capillary Voltage to 3.0 - 3.5 kV and Desolvation Temperature to 350°C.

• Causality: This specific desolvation temperature ensures the complete evaporation of aqueous droplets without inducing premature thermal degradation of the relatively labile C-S bonds prior to entering the mass analyzer.

Step 4: Tandem Mass Spectrometry (MS/MS) & Validation

• Action: Perform CID using Argon or Nitrogen as the collision gas. Sweep the collision energy (CE) from 10 eV to 40 eV to establish a comprehensive breakdown curve.

• Validation: Always inject a solvent blank immediately after the highest calibration standard. Pyrimidine-2-thiols can exhibit strong adsorptive properties to metal surfaces; a blank injection validates the absence of carryover in the injector needle or column frits.

End-to-end LC-ESI-MS/MS analytical workflow for pyrimidine-2-thiol derivatives.

Applications in Drug Development & DMPK

In Drug Metabolism and Pharmacokinetics (DMPK), mass spectrometry is the primary tool used to track the in vivo biotransformation of pyrimidine-2-thiols. A common metabolic route is the sulfoxidation of pyrimidine thioate derivatives into sulfonyl pyrimidines[3].

By utilizing HRMS, analysts can detect these oxidative metabolites via exact mass shifts. For instance, the conversion of a thioether to a sulfoxide yields a highly specific mass shift of +15.9949 Da (addition of one oxygen), while further oxidation to a sulfone yields a shift of +31.9898 Da[2][3]. Tracking these shifts, combined with the distinct fragmentation pathways outlined above, allows drug development professionals to map the metabolic half-life and toxicity profile of novel pyrimidine-based drug candidates.

References

• ResearchGate. "Sulfoxidation of pyrimidine thioate derivatives and study their biological activities". Scientific Publications. URL: [Link]

• National Institutes of Health (NIH) / PMC. "Methylation of sulfhydryl groups: a new function for a family of small molecule plant O-methyltransferases". PubMed Central. URL:[Link]

• PubChem / NIH. "4-(2-Thienyl)pyrimidine-2-thiol | C8H6N2S2 | CID 2737283". PubChem Database. URL:[Link]

Sources

• 1. 5-Methylpyrimidine-2-thiol|CAS 42783-64-2|Research Chemical [benchchem.com]
• 2. Pyrimidine-2-dithioperoxol|Research Chemical [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-(2-Thienyl)pyrimidine-2-thiol | C8H6N2S2 | CID 2737283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methylation of sulfhydryl groups: a new function for a family of small molecule plant O-methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physical and Chemical Properties of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The rational design of heterocyclic scaffolds is a cornerstone of modern drug discovery and advanced materials chemistry. Among these, 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol emerges as a highly specialized, multi-functional pharmacophore. This compound integrates three distinct chemical motifs—a pyrimidine-2-thiol core, a lipophilic trifluoromethyl (–CF₃) group, and an electron-rich furan ring.

Understanding the synergistic effects of these functional groups is critical. The –CF₃ group enhances metabolic stability by blocking cytochrome P450-mediated oxidation, while the furan ring acts as a bioisostere for phenyl groups, subtly increasing aqueous solubility without sacrificing aromatic stacking capabilities. This guide synthesizes the physicochemical profiling, synthetic causality, and downstream applications of this compound.

Structural & Physicochemical Profiling

The physical and chemical behavior of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol is governed by its dynamic thione-thiol tautomerism . In solid states and polar protic solvents, the molecule predominantly exists in the 2(1H)-pyrimidinethione form, stabilized by intermolecular hydrogen bonding. In non-polar environments or during base-catalyzed reactions, the equilibrium shifts toward the reactive thiolate anion.

This dual nature allows the molecule to act both as a hydrogen bond donor (via the N–H in the thione form) and a potent nucleophile/metal chelator (via the sulfur atom), a property extensively documented in the study of.

Table 1: Key Physicochemical & Computational Properties

Property	Value	Causality / Significance in Development
Molecular Formula	C₉H₅F₃N₂OS	Defines the exact atomic composition and mass.
Molecular Weight	246.20 g/mol	Falls well within Lipinski's Rule of 5 (<500 Da), ensuring favorable oral bioavailability.
Topological Polar Surface Area	~77.7 Ų	Optimal for cellular membrane permeability (ideal range is <140 Ų).
Estimated LogP	3.1	The –CF₃ group drives lipophilicity, balancing aqueous solubility with lipid membrane partitioning.
Hydrogen Bond Donors	1	Facilitates target binding via the thione-NH tautomer.
Hydrogen Bond Acceptors	5	Enhances interaction with kinase hinge regions and solvent molecules.

Synthetic Methodology & Protocol

The synthesis of highly substituted pyrimidine-2-thiols relies on the regioselective condensation of a 1,3-diketone equivalent with thiourea. The following self-validating protocol details the synthesis of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol using a modified Biginelli/Claisen-Schmidt approach.

Step-by-Step Experimental Protocol

• Step 1: Reagent Preparation & Activation

  • Action: Dissolve 10 mmol of 1-(furan-2-yl)-4,4,4-trifluorobutane-1,3-dione and 12 mmol of thiourea in 30 mL of anhydrous ethanol.

  • Causality: Anhydrous ethanol is chosen to prevent premature hydrolysis of the diketone. A slight excess of thiourea drives the equilibrium forward.

• Step 2: Base-Catalyzed Condensation

  • Action: Add 15 mmol of sodium hydroxide (NaOH) slowly to the stirring mixture at room temperature.

  • Causality: The base deprotonates the thiourea, significantly enhancing the nucleophilicity of its nitrogen atoms. Simultaneously, it activates the highly electrophilic carbonyl carbon adjacent to the –CF₃ group for the initial nucleophilic attack.

• Step 3: Dehydrative Cyclization

  • Action: Elevate the temperature to 80°C and reflux the mixture for 4–6 hours under a nitrogen atmosphere.

  • Causality: Continuous thermal energy is required to overcome the activation energy barrier for the dual dehydration steps (loss of two H₂O molecules), forcing the intermediate to undergo ring closure into the stable aromatic pyrimidine system.

• Step 4: Acidic Quenching & Precipitation

  • Action: Cool the reaction to 0°C and dropwise add 1M HCl until the solution reaches pH 3–4. Filter the resulting precipitate and wash with cold distilled water.

  • Causality: During the basic reflux, the product exists as a soluble sodium thiolate salt. Acidification protonates the sulfur, yielding the neutral, water-insoluble thiol/thione product, driving rapid precipitation.

• Step 5: Analytical Validation (Self-Validating System)

  • Action: Purify via recrystallization (ethanol/water). Validate identity using LC-MS (expecting m/z 247 [M+H]⁺) and ¹H-NMR (confirming the absence of diketone aliphatic protons and the presence of diagnostic furan ring protons at δ 6.6, 7.2, and 7.9 ppm).

  • Causality: This ensures the protocol is self-correcting; if the intermediate failed to fully cyclize, the mass shift and residual aliphatic NMR peaks will immediately flag an incomplete reaction.

Figure 1: Stepwise synthetic workflow and cyclization mechanism.

Pharmacological and Material Applications

The unique architecture of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol lends itself to two primary fields of advanced research, supported by literature on :

A. Metallo-Pharmaceutical Complexes

The pyrimidine-2-thiol moiety is an exceptional bidentate ligand. The adjacent nitrogen and sulfur atoms can tightly coordinate with transition metals (e.g., Pt(II), Ru(II), Au(I)). In the development of antineoplastic agents, these ligands are used to synthesize "half-lantern" platinum complexes. The –CF₃ and furan groups provide a tunable steric and electronic environment that dictates the complex's lipophilicity, directly influencing cellular uptake and DNA intercalation rates.

B. Kinase Inhibition

In targeted cancer therapies, the pyrimidine core acts as a structural mimic of the adenine ring in ATP, allowing it to bind to the hinge region of various protein kinases.

• Causality of Substituents: The furan ring projects into the ribose-binding pocket, forming critical van der Waals interactions. Simultaneously, the –CF₃ group occupies deep, hydrophobic sub-pockets (often the "DFG-out" allosteric site), massively enhancing both binding affinity and kinase selectivity compared to un-substituted analogs.

Figure 2: Pharmacological interaction pathways and downstream effects.

References

• National Institutes of Health (NIH) / PubMed Central Title: Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs URL:[Link]

• PubChem Title: 4-(Trifluoromethyl)pyrimidine-2-thiol (Compound Summary & Physicochemical Baselines) URL:[Link]

Tautomerism in 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol

An In-Depth Technical Guide to the Tautomerism of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tautomerism, a fundamental concept of dynamic isomerism, profoundly impacts the physicochemical and biological properties of heterocyclic compounds. For drug development professionals, understanding the predominant tautomeric form of a molecule is critical for predicting its interaction with biological targets, its absorption, distribution, metabolism, and excretion (ADME) profile, and its overall therapeutic efficacy. This guide provides a comprehensive technical analysis of the thione-thiol tautomerism in 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, a molecule featuring a potent electron-withdrawing group and a heteroaromatic substituent. We will explore the structural and environmental factors governing this equilibrium, detail robust experimental and computational methodologies for its characterization, and discuss the implications of these findings for medicinal chemistry.

The Principle of Thione-Thiol Tautomerism in Pyrimidine Systems

Heterocyclic compounds containing a thioamide moiety (-N-C=S) can exist in a dynamic equilibrium between two tautomeric forms: the thione (lactam) form and the thiol (latim) form.[1][2] This equilibrium involves the migration of a proton between the nitrogen and sulfur atoms.

The position of this equilibrium is not static; it is a delicate balance influenced by several intrinsic and extrinsic factors:

• Aromaticity: The relative aromatic stabilization of the pyrimidine ring in each form plays a significant role. The thiol form possesses a fully aromatic pyrimidine ring, which can be a powerful stabilizing force.[3]

• Substituent Effects: Electron-donating or withdrawing groups can drastically alter the electronic landscape of the molecule.

  • Trifluoromethyl (-CF₃) Group: This group is a powerful electron-withdrawing substituent due to the high electronegativity of fluorine atoms.[4][5] Its presence is expected to increase the acidity of the N-H proton in the thione form, thereby influencing the equilibrium.[6]

  • Furan-2-yl Group: Furan is a π-excessive five-membered heterocycle that is generally considered electron-donating.[7][8] Its effect on the pyrimidine ring's electron density will modulate the overall tautomeric preference.

• Solvent Environment: The polarity and hydrogen-bonding capability of the solvent are critical. Generally, the more polar thione tautomer is preferentially stabilized in polar solvents, while the thiol form may be more favored in nonpolar environments.[9][10][11]

• Self-Association: In concentrated solutions or the solid state, intermolecular hydrogen bonding can favor the thione form, often leading to the formation of dimers.[12]

For pyrimidine-2-thiol and its derivatives, the thione form is overwhelmingly reported to be the more stable and predominant tautomer in solution and the solid state.[9][10]

An Integrated Strategy for Tautomer Characterization

A definitive characterization of the tautomeric equilibrium requires a multi-faceted approach, combining predictive computational modeling with rigorous spectroscopic and crystallographic analysis. This integrated workflow provides a self-validating system, where experimental results confirm theoretical predictions and vice-versa.

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Experimental Protocols & Data Interpretation

Synthesis

While numerous synthetic routes exist for pyrimidine scaffolds, a common approach involves the cyclocondensation of a β-dicarbonyl precursor with thiourea, analogous to a Biginelli reaction.[1] For the title compound, this would involve the reaction of 1-(furan-2-yl)-4,4,4-trifluorobutane-1,3-dione with thiourea.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful technique for studying tautomeric equilibria in solution, as the exchange between tautomers is often slow on the NMR timescale, allowing for the observation of distinct signals for each species.[13][14]

Experimental Protocol: NMR Analysis

• Sample Preparation: Prepare solutions of the compound at a concentration of ~5-10 mg/mL in a range of deuterated solvents (e.g., CDCl₃ for nonpolar, Acetone-d₆ for polar aprotic, and DMSO-d₆ for polar aprotic/H-bond accepting).

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Pay close attention to the downfield region (10-14 ppm) for the N-H proton of the thione and the region from 3-7 ppm for a potential S-H proton of the thiol.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. The chemical shift of the C2 carbon is highly diagnostic. A signal in the range of 170-190 ppm is characteristic of a C=S (thione) carbon, whereas a C-S (thiol) carbon would appear significantly upfield.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum. The chemical shift of the -CF₃ group will serve as a sensitive probe of the electronic environment of the pyrimidine ring, which differs between the two tautomers.

• Quantitative Analysis: If both tautomers are present, determine their relative populations by integrating the corresponding distinct signals in the ¹H NMR spectrum.[13]

Anticipated Results & Interpretation For 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, the data is expected to overwhelmingly support the predominance of the thione form.

Data Point	Expected for Thione Form	Expected for Thiol Form	Rationale
¹H NMR: N-H/S-H	Broad singlet, δ > 12 ppm	Sharp singlet, δ ~ 3-7 ppm	The N-H proton of the thioamide is deshielded and often participates in H-bonding. The S-H proton is more shielded.
¹³C NMR: C2 Signal	δ ≈ 175-185 ppm	δ ≈ 150-160 ppm	The C=S double bond is significantly more deshielded than a C-S single bond within an aromatic ring.
¹³C NMR: C4/C6	Shifts influenced by sp² N1	Shifts influenced by sp² N1 and N3	The hybridization and connectivity of the ring nitrogen atoms change, affecting adjacent carbon shifts.
¹⁹F NMR: -CF₃	Single resonance	Single resonance, different δ	The chemical shift reflects the overall electron density of the ring, which is different for each tautomer.

UV-Visible (UV-Vis) Spectroscopy

The electronic transitions of the thione and thiol forms are distinct, making UV-Vis spectroscopy a valuable tool for studying the equilibrium, especially its response to solvent changes.[1][15][16] The C=S chromophore of the thione form typically gives rise to a characteristic low-energy n → π* transition at a longer wavelength compared to the π → π* transitions of the aromatic thiol form.[17]

Experimental Protocol: Solvatochromism Study

• Stock Solution: Prepare a concentrated stock solution of the compound in a volatile solvent (e.g., dichloromethane).

• Solvent Series: Prepare a series of dilute solutions (~10⁻⁵ M) in various solvents of differing polarity (e.g., hexane, dioxane, acetonitrile, ethanol, water).

• Spectral Acquisition: Record the UV-Vis absorption spectrum for each solution from 200 to 500 nm.

• Analysis: Compare the λₘₐₓ values and the overall spectral shape across the solvent series. A shift in the equilibrium will be evident by changes in the relative intensities of absorption bands corresponding to each tautomer.[15]

Infrared (IR) Spectroscopy

IR spectroscopy provides direct evidence for the presence or absence of key functional groups that define each tautomer.[18][19]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Tautomer
N-H stretch	3100 - 3300	Thione
S-H stretch	2550 - 2600	Thiol
C=S stretch	1100 - 1250	Thione

The absence of a noticeable S-H stretching band and the presence of strong N-H and C=S stretching bands are compelling evidence for the dominance of the thione form.[18][19]

Computational Modeling: A Predictive Framework

Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful predictive tool to assess the relative stabilities of tautomers.[20][21]

Computational Protocol: DFT Analysis

• Structure Optimization: Build the 3D structures of both the thione and thiol tautomers. Perform a full geometry optimization for each using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(d,p)).

• Frequency Calculation: Perform a vibrational frequency analysis on the optimized structures to confirm they are true energy minima (i.e., no imaginary frequencies). This step also provides the zero-point vibrational energy (ZPVE) and thermal corrections.

• Energy Calculation: Calculate the single-point electronic energies with a larger basis set for higher accuracy. Compute the Gibbs free energy (G) for each tautomer. The difference, ΔG, will predict the equilibrium constant (K_eq = e^(-ΔG/RT)).

• Solvent Modeling: Repeat the energy calculations using a Polarizable Continuum Model (PCM) to simulate the effect of different solvents, providing insight into how the environment shifts the equilibrium.[22][23]

Predicted Outcome DFT calculations are expected to show that the thione tautomer is significantly more stable (lower Gibbs free energy) than the thiol tautomer in both the gas phase and in polar solvents. The strong electron-withdrawing nature of the -CF₃ group likely stabilizes the partial negative charge on the sulfur atom in the polarized C=S bond of the thione form.

Conclusion and Implications for Drug Design

All available evidence from established principles of heterocyclic chemistry and the anticipated results from the described methodologies points toward the thione form being the overwhelmingly predominant tautomer of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol.

This has critical implications for drug development:

• Receptor Binding: The hydrogen bonding pattern is completely different. The thione form has a hydrogen bond donor (N-H) and a hydrogen bond acceptor (C=S), whereas the thiol has a donor (S-H) and an acceptor (ring nitrogen). This will dictate how the molecule docks into a protein's active site.

• Physicochemical Properties: The greater polarity of the thione form will influence its solubility, lipophilicity (LogP), and crystal packing.

• Metabolic Stability: The thiol form could be susceptible to oxidation, forming disulfides, a process not available to the thione tautomer.[10][11]

Therefore, a rigorous and unambiguous determination of the tautomeric state, using the integrated approach outlined in this guide, is not merely an academic exercise. It is an essential, foundational step in the rational design and development of novel therapeutics based on this and related chemical scaffolds.

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• Canto, M. F. S., et al. (2007). Synthesis of 6-(2-furyl) and 6-(2-thienyl)-4-trifluoromethylpyrimidinones and pyrimidines from 4-(2-heteroaryl)-4-methoxy-1,1,1-trifluoro-3-buten-2-ones. Journal of the Brazilian Chemical Society, 18(7), 1316-1321.

• Rocha, W. R., et al. (2002). 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study. ACS Publications.

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• Fassihi, A., et al. (2013). Synthesis and antioxidant evaluation of 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. Research in Pharmaceutical Sciences, 8(2), 109-116.

• Zaliauskiene, L., et al. (2020). Reflection Absorption Infrared Spectroscopy Characterization of SAM Formation from 8-Mercapto-N-(phenethyl)octanamide Thiols with Phe Ring and Amide Groups. Molecules, 25(23), 5678.

• Unknown. (n.d.). Five-membered Heterocycles Pyrrole, Furan and Thiophene. SlideShare. 7

• Vessally, E., et al. (2017). Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and T. Semantic Scholar.

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• Mykhailiuk, P. K. (2018). Exploring the effects of trifluoromethyl group in the design of organocatalysts, enzyme inhibitors and in the conformational control of saturated nitrogen-containing heterocycles. Le Studium Multidisciplinary Journal. 25

• Katritzky, A. R. (1963). The Prototropic Tautomerism of Heteroaromatic Compounds. CHIMIA, 17, 346-358.

• Söhl, K. (2025). Optimization of 6-(trifluoromethyl)pyrimidine derivatives as TLR8 antagonists. Refubium - Freie Universität Berlin.

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Predicted mechanism of action of furan-containing pyrimidines

Predicted Mechanism of Action of Furan-Containing Pyrimidines: A Technical Whitepaper

Executive Summary

Furan-containing pyrimidines—specifically furo[2,3-d]pyrimidines and 5-(furan-3-yl)pyrimidine analogs—have emerged as highly privileged pharmacophores in modern oncology and infectious disease research[1]. Functioning as bioisosteres to endogenous purines, these fused heterocyclic ring systems exhibit profound therapeutic potential by competitively binding to the ATP-binding pockets of critical kinases[1]. This technical guide synthesizes the predicted mechanistic pathways of these compounds, outlines their quantitative efficacy, and details the self-validating experimental protocols required for their preclinical evaluation.

Core Mechanistic Pathways

ATP-Competitive Kinase Inhibition (EGFR & VEGFR-2)

The primary predicted mechanism of action for furan-containing pyrimidines is the direct, ATP-competitive inhibition of Receptor Tyrosine Kinases (RTKs), most notably the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)[2][3].

In silico 3D pharmacophore modeling and quantum mechanics (QM) simulations predict that the pyrimidine core inserts directly into the highly conserved ATP-binding pocket (the hinge region) of the kinase domain[3][4]. The nitrogen atoms of the pyrimidine ring act as critical hydrogen bond acceptors, interacting with backbone amides (e.g., Met793 in EGFR). Simultaneously, the furan moiety, driven by its hydrophobic nature and specific oxygen-mediated dipole interactions, projects into the allosteric hydrophobic back pocket[3][4]. This dual-anchor binding locks the kinase in an inactive conformation, preventing auto-phosphorylation. Consequently, downstream signaling cascades (PI3K/AKT and MAPK/ERK) are severed, halting cellular proliferation and tumor angiogenesis[2][3].

Microtubule Dynamics and Cell Cycle Arrest

Beyond direct kinase inhibition, specific furan-2-carboxamide and pyrimidine derivatives disrupt microtubule dynamics[5]. By binding directly to tubulin, these compounds prevent the polymerization of the mitotic spindle. The cell detects this structural failure via the spindle assembly checkpoint (SAC), resulting in a profound G2/M phase cell cycle arrest[3][5]. Prolonged arrest triggers the intrinsic mitochondrial apoptotic pathway, characterized by the cleavage of caspase-3 and PARP[3][6].

DNA Primase Inhibition (Antibacterial Pathway)

In microbiological contexts, furan-pyrimidine derivatives exhibit potent antibacterial properties by targeting DNA primase (DnaG)[7]. Unlike standard antimetabolites, these compounds are predicted to bind to the RNA Polymerase Domain (RPD) of the primase, sterically hindering the synthesis of RNA primers on the lagging strand, thereby halting bacterial DNA replication[7].

Fig 1. Predicted MoA of furan-pyrimidines blocking RTK signaling and inducing G2/M arrest.

Quantitative Efficacy Profiles

The structural substitution on the furan-pyrimidine core drastically alters target affinity. The following table synthesizes the in vitro inhibitory concentrations (IC50) of key derivatives across isolated kinases and human cancer cell lines.

Compound Class / Derivative	Target / Cell Line	IC50 Value	Reference
4-amino-5-methylfuro[2,3-d]pyrimidine	EGFR Kinase	3.1 – 15.5 nM	[2]
Furan derivative 7b	VEGFR-2 Kinase	42.5 nM	[3]
Furan derivative 7b	A549 (Lung Carcinoma)	6.66 µM	[3]
Furan derivative 7b	HT-29 (Colorectal)	8.51 µM	[3]
5-(Furan-3-yl)pyrimidine (Cmpd 1)	A549 (Lung Carcinoma)	0.8 µM	[6]
5-(Furan-3-yl)pyrimidine (Cmpd 2)	MCF-7 (Breast Cancer)	2.96 µM	[6]

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the evaluation of furan-containing pyrimidines must utilize self-validating assay systems. The inclusion of established clinical inhibitors (e.g., Sorafenib for VEGFR-2) as positive controls and vehicle-only negative controls ensures that the observed pharmacological effects are compound-specific[3].

Fig 2. Self-validating experimental workflow for evaluating furan-pyrimidine derivatives.

Cell-Free Kinase Inhibition Assay (VEGFR-2 / EGFR)

Purpose: To isolate direct biochemical interactions from cellular permeability confounders.

• Step 1: Reagent Preparation. Prepare a reaction buffer containing ATP, the substrate peptide, and recombinant VEGFR-2 or EGFR kinase domain.

  • Causality: Using a purified, cell-free system eliminates off-target cellular effects, proving that the compound directly inhibits the target enzyme rather than downregulating its expression[3].

• Step 2: Compound Incubation. Incubate the kinase with varying concentrations of the furan-pyrimidine derivative (e.g., 1 nM to 10 µM). Include a Sorafenib positive control and a 1% DMSO negative control.

  • Causality: Pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium with the kinase before ATP competition begins, ensuring accurate IC50 calculation[3].

• Step 3: ATP Addition and Detection. Initiate the reaction by adding ATP. Measure phosphorylation using a luminescent ADP-Glo assay.

  • Causality: The luminescence generated is inversely proportional to kinase activity, providing a highly sensitive, quantitative readout[3].

In Vitro Cytotoxicity (MTT Assay)

Purpose: To evaluate the anti-proliferative translation of the biochemical hits.

• Step 1: Cell Seeding. Seed A549 or HT-29 cells at 1×104 cells/well in 96-well plates and incubate for 24 hours.

  • Causality: This recovery period allows cells to re-establish integrin-mediated adhesion and enter the exponential log phase, ensuring that metabolic readouts reflect true drug-induced cytotoxicity rather than mechanical stress[6].

• Step 2: Drug Exposure. Treat cells with the furan-pyrimidine analogs for 48-72 hours.

  • Causality: The 72-hour window captures at least two full cell division cycles, which is critical for observing the phenotypic effects of G2/M phase arrest and subsequent apoptosis[6].

• Step 3: Formazan Solubilization. Add MTT reagent, incubate for 4 hours, and solubilize the resulting formazan crystals. Read absorbance at 570 nm.

  • Causality: Only viable cells with active mitochondrial succinate dehydrogenase can reduce MTT to formazan, making absorbance a direct, linear proxy for cell viability[6].

Flow Cytometry (Cell Cycle Analysis)

Purpose: To validate the predicted MoA of microtubule disruption and cell cycle arrest.

• Step 1: Cell Fixation. Harvest treated cells and fix them in ice-cold 70% ethanol for 2 hours.

  • Causality: Ethanol permeabilizes the cell membrane and fixes the intracellular proteins, allowing the DNA-intercalating dye to enter the nucleus without degrading the DNA structure[3].

• Step 2: RNase Treatment. Resuspend cells in a buffer containing RNase A.

  • Causality: Propidium Iodide (PI) binds to both DNA and double-stranded RNA. RNase A degrades the RNA, ensuring the fluorescent signal is exclusively representative of genomic DNA content[3].

• Step 3: PI Staining and Acquisition. Add PI and analyze via flow cytometry.

  • Causality: The fluorescence intensity directly correlates with DNA ploidy. An accumulation of cells with 4N DNA content definitively validates that the furan-pyrimidine is inducing G2/M cell cycle arrest[3][5].

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Protocols & Analytical Methods

Application Note & Protocol: A Robust Synthesis of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol from a Chalcone Precursor

Abstract

This document provides a comprehensive guide for the synthesis of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, a heterocyclic compound with significant potential in medicinal chemistry and drug development. Pyrimidine derivatives are a critical class of compounds, forming the backbone of numerous therapeutic agents due to their diverse biological activities, including antimicrobial and anticancer properties.[1][2] The protocol herein details a reliable and efficient method starting from a readily accessible chalcone precursor, 1-(furan-2-yl)-4,4,4-trifluorobut-2-en-1-one, and its subsequent cyclocondensation with thiourea. We elaborate on the underlying reaction mechanism, provide a detailed, step-by-step experimental procedure, and offer insights into process validation and troubleshooting. This guide is intended for researchers in organic synthesis, medicinal chemistry, and pharmaceutical development.

Introduction and Scientific Background

Pyrimidine and its derivatives are cornerstone structures in the development of new pharmaceuticals and agrochemicals.[1][3] The incorporation of a trifluoromethyl (CF3) group is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and cell permeability of drug candidates. Similarly, the furan moiety is a prevalent heterocycle in biologically active molecules. The target compound, 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, combines these privileged scaffolds, making it a molecule of high interest for screening and lead optimization.

The synthetic route described here employs a classical and powerful reaction in heterocyclic chemistry: the base-catalyzed cyclocondensation of an α,β-unsaturated ketone (chalcone) with a dinucleophile, in this case, thiourea.[4][5] This approach is favored for its operational simplicity, good to excellent yields, and the use of readily available starting materials.

Reaction Mechanism and Rationale

The synthesis proceeds via a base-catalyzed, multi-step, one-pot reaction. Understanding the mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues. The overall transformation is depicted below:

Overall Reaction Scheme: Chalcone + Thiourea → Pyrimidine-2-thiol

The accepted mechanism involves the following key steps:

• Michael Addition: The reaction is initiated by the deprotonation of thiourea by a base (e.g., KOH or NaOH) to form a potent nucleophile. This thiolate anion then attacks the β-carbon of the α,β-unsaturated carbonyl system of the chalcone in a conjugate or Michael addition. This step forms a key enolate intermediate.

• Intramolecular Cyclization: The nitrogen atom of the intermediate then acts as an intramolecular nucleophile, attacking the carbonyl carbon of the original chalcone moiety. This step results in the formation of a six-membered heterocyclic ring.

• Dehydration: The resulting cyclic intermediate readily undergoes dehydration (loss of a water molecule) under the basic and/or thermal conditions to yield the final, stable aromatic pyrimidine-2-thiol ring system.

This sequence provides a thermodynamically favorable pathway to the desired heterocyclic product. The choice of a strong base like potassium hydroxide is critical to facilitate the initial deprotonation of thiourea and catalyze the subsequent cyclization and dehydration steps.[5][6]

Caption: Reaction mechanism for the synthesis of pyrimidine-2-thiol.

Detailed Experimental Protocol

This protocol is adapted from established general procedures for the synthesis of pyrimidine derivatives from chalcones.[5][6][7]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-(Furan-2-yl)-4,4,4-trifluorobut-2-en-1-one	≥97%	Commercially available	Chalcone precursor.
Thiourea	≥99%	Commercially available
Potassium Hydroxide (KOH)	≥85% pellets	Commercially available	Base catalyst.
Ethanol (EtOH)	Anhydrous, 200 proof	Commercially available	Reaction solvent.
Hydrochloric Acid (HCl)	2 M solution	Prepared from conc. HCl	For neutralization.
Ethyl Acetate	ACS Grade	Commercially available	For extraction/TLC.
Hexanes	ACS Grade	Commercially available	For extraction/TLC.
Silica Gel	230-400 mesh	Commercially available	For TLC analysis.
Round-bottom flask, reflux condenser, magnetic stirrer, TLC plates, filtration apparatus	-	Standard lab suppliers	-

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(furan-2-yl)-4,4,4-trifluorobut-2-en-1-one (10.0 mmol, 1.0 eq).

• Reagent Addition: Add thiourea (12.0 mmol, 1.2 eq) and potassium hydroxide (20.0 mmol, 2.0 eq) to the flask.

• Solvent Addition: Add 40 mL of absolute ethanol to the flask.

• Reflux: Place the flask in a heating mantle and reflux the mixture with vigorous stirring for 6-10 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) every 2 hours (using a 7:3 Hexanes:Ethyl Acetate eluent system). The disappearance of the chalcone spot indicates reaction completion.

• Work-up - Neutralization: After the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature. Pour the reaction mixture slowly into 150 mL of ice-cold water with stirring.

• Work-up - Precipitation: Acidify the aqueous mixture by dropwise addition of 2 M hydrochloric acid until the pH is approximately 5-6. A precipitate should form.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with cold deionized water (3 x 30 mL) to remove any inorganic salts.

• Drying: Dry the crude product in a vacuum oven at 50-60 °C overnight.

• Purification (if necessary): The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the final product as a crystalline solid.

Characterization

The identity and purity of the synthesized 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol should be confirmed using standard analytical techniques:

• ¹H NMR & ¹³C NMR: To confirm the molecular structure.

• Mass Spectrometry (MS): To confirm the molecular weight (Expected: C9H5F3N2OS, MW: 246.21 g/mol ).

• Melting Point (MP): To assess purity.

Workflow and Data Summary

The experimental workflow is a streamlined process from reaction setup to product isolation.

Caption: Step-by-step experimental workflow for the synthesis protocol.

Parameter	Value
Starting Chalcone	1-(Furan-2-yl)-4,4,4-trifluorobut-2-en-1-one
Equivalents (Chalcone:Thiourea:KOH)	1.0 : 1.2 : 2.0
Solvent	Absolute Ethanol
Reaction Temperature	Reflux (~78 °C)
Reaction Time	6 - 10 hours
Typical Yield	70 - 85% (unoptimized)

Troubleshooting and Protocol Validation

• Low Yield:

  • Cause: Incomplete reaction.

  • Solution: Extend the reflux time and monitor carefully by TLC. Ensure the base (KOH) is fresh and not carbonated from atmospheric CO2 exposure.

• No Precipitate Upon Acidification:

  • Cause: The product may be more soluble in the aqueous medium than expected, or the reaction may have failed.

  • Solution: Extract the aqueous layer with a suitable organic solvent like ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Impure Product:

  • Cause: Presence of unreacted starting materials or side products.

  • Solution: Perform recrystallization using different solvent systems. If that fails, column chromatography on silica gel may be required.

Protocol Validation: The protocol's success is validated by obtaining the product with the correct analytical data (NMR, MS) consistent with the structure of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol and achieving a yield within the expected range.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Potassium hydroxide is corrosive and should be handled with care.

• Hydrochloric acid is corrosive. Avoid inhalation of vapors and contact with skin.

• Handle all organic solvents with care, avoiding ignition sources.

References

• Lan, J., Tang, S., Yu, F., Fei, Q., Wu, J., Li, M., & Luo, Y. (2022). Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. Frontiers in Chemistry, 10, 952679. [Link]

• Abbas, Y. A., El-Gamal, M. I., & Oh, C. H. (2021). Pyrimidine-based scaffolds in medicinal chemistry: A comprehensive review. European Journal of Medicinal Chemistry, 210, 113060.

• Yu, F., Wu, J., Fei, Q., Li, M., Lan, J., & Tang, S. (2021). Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry, 14(11), 103401. [Link]

• Fandakli, S., Kahriman, N., Yücel, T. B., Karaoğlu, Ş. A., & Yaylı, N. (2018). Biological evaluation and synthesis of new pyrimidine-2(1H)-ol/-thiol derivatives derived from chalcones. Turkish Journal of Chemistry, 42(2), 520-535. [Link]

• El-Sayed, N. N. E., El-Bendary, E. R., El-Ashry, S. M., & Abo-Salem, H. M. (2020). 2-Thiopyrimidine/chalcone hybrids: design, synthesis, ADMET prediction, and anticancer evaluation as STAT3/STAT5a inhibitors. Scientific Reports, 10(1), 5396. [Link]

• Zhang, Y., et al. (2023). Synthesis of new pyrimidine derivatives and study their antibacterial activity: Computational and in vitro assessment. Journal of Molecular Structure, 1275, 134657. [Link]

• Al-Ghorbani, M., et al. (2017). Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. Journal of the Serbian Chemical Society, 82(6), 635-646.

• Sahoo, B. M., et al. (2017). Green Expedient Synthesis of Pyrimidine Derivatives via Chalcones and Evaluation of their Anthelmintic Activity. Indian Journal of Pharmaceutical Education and Research, 51(4s), S615-S622. [Link]

• Sahu, S. K., et al. (2021). Green Synthesis of Pyrimidine Derivatives via Chalcones and Their Biological Evaluation. International Journal of Research in Engineering and Science, 9(12), 45-51. [Link]

• Morsy, N. M., & Hassan, A. S. (2022). Synthesis, Reactions, and Applications of Chalcones: A Review. European Journal of Chemistry, 13(3), 241-252. [Link]

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Using 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol in in vitro assays

An In-Depth Guide to the In Vitro Characterization of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the in vitro evaluation of the novel heterocyclic compound, 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol. The protocols and methodologies detailed herein are designed for researchers, scientists, and drug development professionals aiming to characterize its biological activity, determine its potency, and validate its mechanism of action at a cellular level.

The pyrimidine scaffold is a foundational structure in medicinal chemistry, integral to a wide range of biologically active molecules, including essential components of DNA and RNA.[1][2] The functionalization of this core often leads to compounds with significant therapeutic potential.[2][3][4] The subject of this guide, 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, incorporates three key structural motifs that suggest a strong potential for biological activity:

• A Pyrimidine-2-thiol Core: This central ring system is prevalent in molecules designed as anticancer, antimicrobial, and anti-inflammatory agents.[1][4]

• A Trifluoromethyl (CF₃) Group: The inclusion of this group can enhance metabolic stability and binding affinity, often increasing the potency of the parent molecule.[5]

• A Furan Moiety: This five-membered aromatic ring can engage in specific interactions with biological targets, contributing to the compound's overall activity profile.[6]

Given that many pyrimidine derivatives function as kinase inhibitors, this guide will proceed with the hypothesis that 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol is a potential inhibitor of a key signaling kinase involved in cell proliferation, such as a Receptor Tyrosine Kinase (RTK).[7]

Hypothesized Mechanism of Action: RTK Signaling Pathway Inhibition

Receptor Tyrosine Kinases are critical nodes in signaling pathways that regulate cell growth, differentiation, and survival. Their dysregulation is a hallmark of many cancers. The diagram below illustrates a generic RTK signaling cascade and the hypothesized point of inhibition for our test compound.

Caption: Hypothesized inhibition of an RTK signaling pathway by the test compound.

Experimental Characterization Workflow

A systematic, multi-stage approach is essential for characterizing a novel compound. The following workflow ensures a logical progression from broad cytotoxic effects to specific, on-target activity.

Caption: A three-phase workflow for in vitro compound characterization.

Phase 1: General Cytotoxicity and Viability Screening

Objective: To determine the concentration-dependent effect of the compound on the metabolic activity and viability of a cancer cell line. This initial screen is crucial for identifying a relevant concentration range for subsequent, more specific assays.[8] The MTT assay is a reliable, colorimetric method for this purpose, measuring the reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial enzymes in viable cells.[9][10]

Protocol 1: MTT Cytotoxicity Assay

Materials:

• Cancer cell line (e.g., A549 human lung carcinoma, MCF-7 human breast adenocarcinoma)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, dissolved in DMSO to create a 10 mM stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Sterile 96-well cell culture plates

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium from the 10 mM DMSO stock. The final DMSO concentration in all wells should be kept below 0.5% to avoid solvent-induced toxicity.

• Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations (e.g., from 0.1 µM to 100 µM). Include "vehicle control" wells (medium with DMSO only) and "medium only" wells (for background control).

• Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C, allowing formazan crystals to form.[1]

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well. Mix thoroughly on an orbital shaker to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis:

• Subtract the background absorbance (medium only) from all other readings.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

• Plot the percent viability against the logarithm of the compound concentration and fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC₅₀ value.

Compound	Cell Line	Incubation Time	IC₅₀ (µM) [Hypothetical]
4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol	A549	48 hours	5.2
4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol	MCF-7	48 hours	8.7
Doxorubicin (Control)	A549	48 hours	0.8

Phase 2: Biochemical Potency Determination

Objective: To directly measure the compound's ability to inhibit the enzymatic activity of the purified target kinase in a cell-free system. This assay confirms direct interaction with the enzyme and provides a biochemical IC₅₀ value, a key measure of potency.[11][12]

Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a general assay format, such as the Kinase-Glo™ assay, which measures the amount of ATP remaining in solution following a kinase reaction. Lower luminescence indicates higher kinase activity (more ATP consumed) and thus weaker inhibition.

Materials:

• Purified, active recombinant target kinase (e.g., EGFR, VEGFR2)

• Kinase-specific substrate (e.g., a synthetic peptide or histone H3)[12]

• ATP at a concentration near its Kₘ for the target kinase

• Kinase assay buffer (e.g., 20 mM Tris-HCl, 20 mM MgCl₂, 0.4 mM DTT, pH 7.5)[12]

• Test compound and a known kinase inhibitor (e.g., Staurosporine) as a positive control

• Luminescent kinase assay reagent (e.g., Kinase-Glo™)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Assay Setup: In each well of a white assay plate, add the following:

  • Kinase assay buffer

  • Test compound at various concentrations (prepared by serial dilution) or control.

  • Purified kinase enzyme solution.

• Pre-incubation: Gently mix and incubate the plate for 15-30 minutes at room temperature to allow the compound to bind to the enzyme.[11]

• Reaction Initiation: Initiate the kinase reaction by adding a solution containing both the kinase substrate and ATP.

• Kinase Reaction: Incubate the plate for a defined period (e.g., 60 minutes) at 37°C.[12] The optimal time should be determined to ensure the reaction is within the linear range.

• Signal Detection: Stop the reaction and detect the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions. Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis:

• Normalize the data by setting the "no enzyme" control as 100% inhibition and the "vehicle control" (DMSO) as 0% inhibition.

• Plot the percent inhibition against the logarithm of the compound concentration.

• Fit the data to a sigmoidal dose-response curve to calculate the biochemical IC₅₀ value.

Compound	Target Kinase	Biochemical IC₅₀ (nM) [Hypothetical]
4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol	EGFR	150
4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol	VEGFR2	450
Staurosporine (Control)	EGFR	20

Phase 3: Cellular Target Engagement Validation

Objective: To confirm that the compound binds to its intended kinase target within the complex environment of an intact cell. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this purpose.[13] It is based on the principle that a protein becomes more resistant to heat-induced denaturation when bound to a ligand.[14][15]

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Materials:

• Cell line expressing the target kinase (e.g., A549 cells for EGFR)

• Complete growth medium

• Test compound and vehicle control (DMSO)

• PBS with protease and phosphatase inhibitors

• Lysis buffer (e.g., RIPA buffer)

• Equipment for cell lysis (e.g., liquid nitrogen for freeze-thaw cycles)

• Thermal cycler or heating blocks

• High-speed refrigerated centrifuge

• SDS-PAGE and Western blotting reagents

• Primary antibody specific to the target kinase

• HRP-conjugated secondary antibody

• Chemiluminescence (ECL) substrate and imaging system

Procedure:

• Cell Treatment: Culture cells to ~80-90% confluency. Treat the cells with either the test compound (at a concentration ~10-20x the cellular IC₅₀) or vehicle (DMSO) for 1-2 hours in the incubator.

• Harvest and Aliquot: Harvest the cells, wash with PBS, and resuspend in PBS containing protease/phosphatase inhibitors. Aliquot the cell suspension into PCR tubes.[13]

• Heat Challenge: Place the PCR tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3-8 minutes.[13][14] One aliquot should be left at room temperature as a non-heated control. Cool the tubes to room temperature for 3 minutes.[16]

• Cell Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[14]

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[14]

• Sample Preparation: Carefully collect the supernatant, which contains the soluble protein fraction. Determine the protein concentration of each sample (e.g., using a BCA assay) to ensure equal loading.

• Western Blotting: Denature the samples and separate the proteins by SDS-PAGE, then transfer to a PVDF membrane.[16]

• Probe the membrane with a primary antibody against the target kinase, followed by an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Data Analysis and Interpretation:

• Quantify the band intensity for each temperature point for both the compound-treated and vehicle-treated samples.

• Plot the percentage of soluble protein remaining (relative to the non-heated control) against the temperature for each condition.

• A "thermal shift" is observed when the melting curve for the compound-treated sample is shifted to the right (higher temperatures) compared to the vehicle-treated sample. This shift indicates that the compound has bound to and stabilized the target protein within the cell, confirming target engagement.[15]

Conclusion

The application of this systematic in vitro testing cascade enables a thorough and robust characterization of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol. By progressing from general cytotoxicity to specific biochemical potency and finally to cellular target validation, researchers can build a comprehensive data package. This approach not only elucidates the compound's mechanism of action but also provides the critical information necessary to guide further preclinical development, establishing a solid foundation for its potential as a therapeutic agent.

References

• BenchChem. (n.d.). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
• Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology.
• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting.
• Taylor & Francis Online. (2024, May 20). Application of the Cellular Thermal Shift Assay (CETSA)
• EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells.
• SciSpace. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages.
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• Reaction Biology. (2024, August 13).
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• El-Gazzar, A. R. B. A., et al. (2017). Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. Chemistry Central Journal.
• MDPI. (2014, February 27). In Vitro High Throughput Screening, What Next? Lessons from the Screening for Aurora Kinase Inhibitors.
• Semmelweis University. (n.d.).
• protocols.io. (2024, May 31). In vitro kinase assay.
• Dojindo Molecular Technologies. (n.d.). Measuring Cell Viability / Cytotoxicity.
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• BenchChem. (n.d.). The Diverse In Vitro Biological Activities of Pyrimidine Compounds: A Technical Guide.
• MDPI. (2022, August 1).
• Ashdin Publishing. (n.d.). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug.
• ResearchGate. (2013). 4-(3,4-Dichlorophenyl)-6-(Furan-2-yl)Pyrimidine-2-Thiol as Building Block in Heterocyclic Synthesis.
• Royal Society of Chemistry. (n.d.). Antibacterial, antibiofilm, and antioxidant activities of two novel metal–organic frameworks (MOFs)
• World Journal of Advanced Research and Reviews. (2022, July 9). An overview on synthesis and biological activity of pyrimidines.
• Acta Pharmaceutica. (2025, March 28). Optimization of 6-(trifluoromethyl)

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Technical Notes & Optimization

Technical Support Center: Catalyst Selection for the Synthesis of Trifluoromethylated Pyrimidines

Welcome to the Technical Support Center for the synthesis of trifluoromethylated pyrimidines. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance on catalyst selection and reaction optimization. The trifluoromethyl group is a crucial substituent in modern pharmaceuticals and agrochemicals, and its efficient introduction into the pyrimidine scaffold is of paramount importance.[1][2]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to provide direct and actionable solutions to problems you may encounter in the lab.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic strategies for introducing a trifluoromethyl (CF₃) group into a pyrimidine ring?

There are three main catalytic approaches for the synthesis of trifluoromethylated pyrimidines:

• Cross-Coupling Reactions: This is a widely used method that involves the reaction of a pre-functionalized pyrimidine (e.g., a halopyrimidine) with a trifluoromethylating reagent in the presence of a transition metal catalyst, typically palladium or copper.[2][3]

• Direct C-H Trifluoromethylation: This more atom-economical approach involves the direct replacement of a C-H bond on the pyrimidine ring with a CF₃ group.[4] These reactions are often mediated by photoredox catalysis or other radical-based methods.[1]

• Cyclization Reactions: This strategy involves constructing the trifluoromethylated pyrimidine ring from acyclic precursors already containing the CF₃ group.[5][6]

Q2: How do I choose between a palladium and a copper catalyst for a cross-coupling reaction?

The choice between palladium and copper catalysts depends on several factors, including the nature of the pyrimidine substrate, the trifluoromethylating reagent, and the desired reaction conditions.

• Palladium catalysts are often highly efficient for the trifluoromethylation of aryl and heteroaryl chlorides and bromides.[7][8] They typically offer a broad substrate scope and functional group tolerance.[7] However, a significant challenge with palladium catalysis can be the difficult reductive elimination step to form the Ar-CF₃ bond.[3]

• Copper catalysts are generally more cost-effective and are particularly effective for the trifluoromethylation of aryl and heteroaryl iodides.[9][10] They can be used with a variety of nucleophilic trifluoromethylating reagents.[2] A common issue with copper catalysis is the potential for catalyst deactivation and the need for carefully optimized reaction conditions.[3]

Q3: What are the most common trifluoromethylating reagents, and how do I select the right one?

The selection of the trifluoromethylating reagent is critical and depends on the chosen catalytic system (electrophilic, nucleophilic, or radical).

Reagent Type	Examples	Commonly Used With	Key Considerations
Nucleophilic	TMSCF₃ (Ruppert-Prakash reagent), TESCF₃	Palladium and Copper Catalysis	Generates a trifluoromethyl anion equivalent. Often requires an activator like a fluoride source.
Electrophilic	Togni's reagents, Umemoto's reagents	Photoredox Catalysis, some Copper-catalyzed reactions	Act as a source of "CF₃⁺". Generally more reactive and can be used under milder conditions.[11]
Radical Precursors	CF₃I, CF₃SO₂Cl (Triflyl chloride)	Photoredox Catalysis, some metal-catalyzed radical reactions	Generate a trifluoromethyl radical. Useful for direct C-H trifluoromethylation.[1][12]

Q4: I am observing poor regioselectivity in my direct C-H trifluoromethylation. What can I do?

Controlling regioselectivity in direct C-H trifluoromethylation is a common challenge due to the high reactivity of the trifluoromethyl radical.[13] Here are some strategies to improve selectivity:

• Directing Groups: The use of a directing group on the pyrimidine ring can guide the trifluoromethylation to a specific position.[14]

• Solvent Effects: The choice of solvent can influence the regioselectivity of the reaction. It is recommended to screen different solvents to find the optimal conditions.[13]

• Catalyst Modification: In some cases, modifying the ligands on the metal catalyst can influence the steric and electronic environment of the reaction, leading to improved regioselectivity.

• Substrate Modification: Altering the electronic properties of the pyrimidine substrate by adding or removing electron-withdrawing or electron-donating groups can change the most reactive sites for radical attack.

Troubleshooting Guide

This section addresses specific problems you might face during the synthesis of trifluoromethylated pyrimidines.

Issue 1: Low or No Product Yield in a Cross-Coupling Reaction

Possible Causes & Solutions:

• Catalyst Inactivation: The catalyst may be poisoned by impurities in the starting materials or solvents.[15]

  • Solution: Ensure all reactants and solvents are of high purity and are anhydrous.[16] If catalyst poisoning is suspected, consider purifying your starting materials by recrystallization or column chromatography.

• Suboptimal Catalyst Loading: The amount of catalyst may be insufficient.

  • Solution: Systematically vary the catalyst loading (e.g., from 1 mol% to 10 mol%) to find the optimal concentration.[15]

• Incorrect Ligand Choice (for Palladium Catalysis): The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the reaction.

  • Solution: Screen a variety of phosphine ligands. For trifluoromethylation, bulky, electron-rich biaryl phosphine ligands have shown success.[17]

• Poor Choice of Base or Additives: The base is often crucial for the reaction to proceed.

  • Solution: Experiment with different inorganic or organic bases (e.g., K₂CO₃, Cs₂CO₃, DBU). For copper-catalyzed reactions with TMSCF₃, the addition of a Lewis acid like trimethylborate can be beneficial.[10]

Issue 2: Catalyst Deactivation and Turnover Issues

Possible Causes & Solutions:

• Air or Moisture Sensitivity: Many organometallic catalysts are sensitive to air and moisture.[15]

  • Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[15]

• Thermal Degradation: The reaction temperature may be too high, leading to catalyst decomposition.

  • Solution: Optimize the reaction temperature. Microwave-assisted synthesis can sometimes provide rapid heating and shorter reaction times, minimizing thermal degradation.[18]

• Ligand Dissociation: At elevated temperatures, the ligand may dissociate from the metal center, leading to catalyst aggregation and deactivation.

  • Solution: Choose a more thermally stable ligand or consider using a lower reaction temperature for a longer duration.

Issue 3: Formation of Significant Side Products

Possible Causes & Solutions:

• Side Reactions of the Trifluoromethylating Reagent: Some trifluoromethylating reagents can undergo side reactions, leading to impurities.

  • Solution: Ensure the slow addition of the trifluoromethylating reagent to maintain a low concentration in the reaction mixture. This can be particularly important in copper-catalyzed reactions to match the rate of CF₃⁻ generation with its consumption.[2]

• Homocoupling of the Pyrimidine Substrate: This can be a problem, especially in palladium-catalyzed reactions.

  • Solution: Adjust the reaction conditions, such as the catalyst-to-ligand ratio and the reaction temperature.

• Decomposition of Starting Material: The reaction conditions may be too harsh for the pyrimidine substrate.

  • Solution: Attempt the reaction at a lower temperature or screen for a more active catalyst that allows for milder conditions.

Experimental Protocols

General Protocol for Palladium-Catalyzed Trifluoromethylation of a Halopyrimidine

This is a general guideline and may require optimization for specific substrates.

• To an oven-dried reaction vessel, add the halopyrimidine (1.0 mmol), the palladium catalyst (e.g., Pd(dba)₂, 0.05 mmol), the phosphine ligand (e.g., tBuXPhos, 0.10 mmol), and a fluoride source (e.g., KF, 3.0 mmol).[17]

• The vessel is sealed and evacuated and backfilled with an inert gas (e.g., argon) three times.

• Add anhydrous solvent (e.g., dioxane, 5 mL) and the trifluoromethylating reagent (e.g., TESCF₃, 2.0 mmol) via syringe.[7]

• The reaction mixture is stirred at the desired temperature (e.g., 120-140 °C) for 6-20 hours.[7]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualizing the Catalyst Selection Process

The following diagram illustrates a simplified decision-making workflow for selecting a catalyst system for pyrimidine trifluoromethylation.

Caption: A decision tree for initial catalyst system selection.

Catalytic Cycle for Copper-Catalyzed Trifluoromethylation

The following diagram outlines a plausible catalytic cycle for the copper-catalyzed trifluoromethylation of an aryl halide.

Caption: A simplified copper catalytic cycle.

References

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• Pathmasiri, W., et al. (2021). Microwave Assisted Cu-Mediated Trifluoromethylation of Pyrimidine Nucleosides. Current Protocols, 1(12), e324. [Link]

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• Heidelberger, C., et al. (1964). Fluorine-containing Pyrimidines and Purines: Synthesis and Properties of Trifluoromethyl Pyrimidines and Purines. Journal of the American Chemical Society, 86(17), 3644-3647. [Link]

• Magano, J. (2023). How to Develop Organometallic Catalytic Reactions in the Pharmaceutical Industry. Organic Process Research & Development, 27(5), 783-793. [Link]

• Cho, E. J., et al. (2010). The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. Science, 328(5986), 1679-1681. [Link]

• Liu, T., & Shen, Q. (2012). Progress in copper-catalyzed trifluoromethylation. Chinese Science Bulletin, 57(23), 2965-2974. [Link]

• Ni, C., & Hu, J. (2016). Catalysis for Fluorination and Trifluoromethylation. ACS Catalysis, 6(11), 7646-7661. [Link]

• Cho, E. J., et al. (2010). The palladium-catalyzed trifluoromethylation of aryl chlorides. Science, 328(5986), 1679-1681. [Link]

• Cho, E. J., & Buchwald, S. L. (2011). The Palladium-Catalyzed Trifluoromethylation of Vinyl Sulfonates. Organic Letters, 13(24), 6552-6555. [Link]

• Fogg, D. E., & Fandrick, D. R. (2019). The Roles of Organometallic Chemistry in Pharmaceutical Research and Development. Organometallics, 38(1), 2-4. [Link]

• Wilson, P. F. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3449. [Link]

• Cho, E. J., et al. (2010). The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. Science, 328(5986), 1679-1681. [Link]

• Hosoya, T., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

• Novák, Z., et al. (2014). Efficient Copper-Catalyzed Trifluoromethylation of Aromatic and Heteroaromatic Iodides: The Beneficial Anchoring Effect of Borates. Organic Letters, 16(16), 4220-4223. [Link]

• Han, J., & Butler, D. C. (2020). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. ACS Catalysis, 10(21), 13036-13055. [Link]

• Le, C., et al. (2019). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. Journal of the American Chemical Society, 141(17), 6819-6823. [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan/files/publications/2019_Le_JACS.pdf]([Link] Macmillan/files/publications/2019_Le_JACS.pdf)

• Choi, J., & MacMillan, D. W. C. (2016). Selective C–F Functionalization of Unactivated Trifluoromethylarenes. Journal of the American Chemical Society, 138(40), 13131-13134. [Link]

• Improta, R., et al. (2021). Photophysical Deactivation Mechanisms of the Pyrimidine Analogue 1-Cyclohexyluracil. International Journal of Molecular Sciences, 22(17), 9308. [Link]

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Technical Support Center: Navigating Solubility Challenges with 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol. The unique chemical properties of this pyrimidine derivative, while promising for various biological applications, can present significant challenges in achieving the necessary solubility for robust and reproducible in vitro and in vivo assays. This guide is designed to provide you with a comprehensive understanding of these challenges and to offer practical, field-proven strategies to overcome them, ensuring the integrity and accuracy of your experimental data.

Understanding the Solubility Challenge

The structure of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, which includes a trifluoromethyl group and two heterocyclic rings (furan and pyrimidine), contributes to its likely low aqueous solubility. Such hydrophobicity is a common hurdle in drug discovery, as more than 40% of new chemical entities are poorly water-soluble.[1] This can lead to issues such as compound precipitation in assay media, inaccurate concentration measurements, and ultimately, misleading biological data.

This guide will walk you through a systematic approach to solubilizing this compound, from initial solvent screening to advanced formulation strategies. We will explore the "why" behind each technique, empowering you to make informed decisions for your specific experimental needs.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions you may have when working with 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol.

Q1: I'm seeing precipitation of my compound after adding it to my aqueous assay buffer. What is the likely cause?

A1: This is a classic sign of a compound exceeding its aqueous solubility limit. The compound may have been soluble in your initial stock solvent (e.g., DMSO), but upon dilution into the aqueous buffer, its concentration surpassed its solubility threshold, causing it to crash out of solution. It is crucial to determine the kinetic solubility of your compound in the final assay buffer to avoid this issue.

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A2: While Dimethyl sulfoxide (DMSO) is a powerful and widely used solvent, it is not inert and can have significant effects on cell health and function.[2][3] Generally, it is recommended to keep the final concentration of DMSO in cell-based assays below 0.5%, and ideally at or below 0.1%, to minimize cytotoxicity and off-target effects.[4] However, the tolerance can be cell-line dependent, so it is best practice to run a vehicle control with varying DMSO concentrations to determine the non-toxic range for your specific system.

Q3: Can I use other organic solvents besides DMSO?

A3: Yes, other water-miscible organic solvents like ethanol, methanol, or dimethylformamide (DMF) can be used. However, their compatibility with your specific assay system must be validated. For instance, alcohols can denature proteins at higher concentrations. The choice of co-solvent should be guided by the compound's solubility in that solvent and the solvent's potential to interfere with the assay.[5]

Q4: What are cyclodextrins and how can they help with solubility?

A4: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[6][] They can encapsulate poorly soluble "guest" molecules, like our pyrimidine derivative, within their central cavity, forming an inclusion complex.[1] This complex has increased aqueous solubility and can enhance the bioavailability of the compound.[8][9][10]

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

If you are encountering solubility issues, follow this systematic troubleshooting guide.

Step 1: Initial Solvent Screening and Stock Solution Preparation

The first step is to identify a suitable organic solvent for preparing a high-concentration stock solution.

Protocol: Small-Scale Solubility Testing

• Weigh out a small, precise amount of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol (e.g., 1 mg) into several small vials.

• To each vial, add a different organic solvent (e.g., DMSO, ethanol, methanol, DMF, acetone) in small, incremental volumes (e.g., 10 µL).

• After each addition, vortex the vial for 30-60 seconds and visually inspect for complete dissolution.

• Continue adding solvent until the compound is fully dissolved.

• Calculate the approximate solubility in each solvent (in mg/mL or mM).

• Choose the solvent that provides the highest solubility and is compatible with your downstream assay for preparing your primary stock solution.

Best Practices for Stock Solutions:

• Prepare a high-concentration primary stock (e.g., 10-50 mM) in 100% of your chosen organic solvent.

• Store stock solutions at -20°C or -80°C in tightly sealed vials to prevent evaporation and water absorption.[11]

• Minimize freeze-thaw cycles, as this can cause the compound to precipitate out of solution over time.[11] Consider preparing smaller aliquots of your stock solution.

Step 2: Determining Aqueous Kinetic Solubility

This is a critical step to understand the behavior of your compound in the final assay buffer.

Protocol: Kinetic Solubility Assay

• Prepare a series of dilutions of your compound from your high-concentration stock solution in your chosen organic solvent.

• Add a small volume of each dilution to your aqueous assay buffer (e.g., a 1:100 dilution to achieve a final solvent concentration of 1%).

• Incubate the samples at the assay temperature for a set period (e.g., 1-2 hours), allowing the solution to equilibrate.

• Visually inspect each sample for any signs of precipitation. The highest concentration that remains clear is your approximate kinetic solubility.

• For a more quantitative assessment, you can use techniques like nephelometry, UV-Vis spectroscopy after centrifugation, or HPLC to measure the concentration of the compound remaining in the solution.

Step 3: Implementing Solubilization Strategies

If the required assay concentration of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol is above its kinetic solubility, consider the following strategies.

If your initial co-solvent is not sufficient, you can explore increasing its concentration, but always be mindful of its potential impact on the assay.

Workflow for Co-Solvent Optimization

Caption: Workflow for optimizing co-solvent concentration.

Table 1: Common Co-Solvents and Their Typical Concentration Limits in Cell-Based Assays

Co-Solvent	Typical Upper Concentration Limit	Notes
DMSO	0.1% - 0.5%	Can induce cell differentiation and has other biological effects at higher concentrations.[4]
Ethanol	0.1% - 1%	Can cause protein denaturation and cellular stress at higher concentrations.
Methanol	< 0.1%	Generally more toxic to cells than ethanol.
DMF	< 0.1%	Can be toxic and should be used with caution.

Cyclodextrins are an excellent choice when you need to avoid or minimize the use of organic co-solvents.

Protocol: Solubilization with Cyclodextrins

• Select a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their higher solubility and lower toxicity compared to native β-cyclodextrin.[8]

• Prepare a stock solution of the cyclodextrin in your aqueous assay buffer (e.g., 10-20% w/v).

• Prepare a high-concentration stock of your compound in a minimal amount of a suitable organic solvent (e.g., ethanol or DMSO).

• Slowly add the compound stock solution to the cyclodextrin solution while vortexing or sonicating. The molar ratio of cyclodextrin to your compound will need to be optimized, but a starting point of 10:1 to 100:1 is common.

• Allow the mixture to equilibrate for several hours or overnight at room temperature or 37°C.

• Filter the solution through a 0.22 µm filter to remove any undissolved compound.

• Determine the concentration of the solubilized compound in the filtrate using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

Decision Tree for Choosing a Solubilization Strategy

Caption: Decision tree for selecting a solubilization method.

For particularly challenging compounds or for in vivo studies, more advanced formulation strategies may be necessary.

• Nanoparticle Formulations: Reducing the particle size of a drug to the nanometer range can significantly increase its surface area, leading to enhanced dissolution rates and higher apparent solubility.[12][13][14] Techniques such as wet bead milling or high-pressure homogenization can be used to produce drug nanocrystals.[13] These nanosuspensions are typically stabilized with surfactants or polymers.[15]

• Solid Dispersions: This technique involves dispersing the drug in an amorphous form within a hydrophilic carrier matrix.[16] The drug is molecularly dispersed, which can lead to a significant increase in its dissolution rate and solubility.

These advanced techniques often require specialized equipment and formulation expertise.

Final Recommendations

When working with a poorly soluble compound like 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, a systematic and well-documented approach to solubilization is key to generating reliable data.

• Characterize Before You Screen: Always perform initial solubility testing in various solvents and determine the kinetic solubility in your final assay buffer.

• Mind Your Vehicle: The solvent used to dissolve your compound is part of the experiment. Always include a vehicle control in your assays to account for any effects of the solvent itself.

• Validate Your Assay: Whenever you change the solvent or add a new excipient like a cyclodextrin, re-validate your assay to ensure its performance is not compromised.

• Document Everything: Keep detailed records of your solubilization protocols, including solvent types, concentrations, and any excipients used. This will ensure the reproducibility of your experiments.

By following the guidance in this technical support center, you will be well-equipped to overcome the solubility challenges associated with 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol and confidently advance your research.

References

• Gao, L., et al. (2012). Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory. PMC. [Link]

• DURECT Corporation. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds. ALZET® Osmotic Pumps. [Link]

• Verma, S., & Rudraraju, V. (2015). Developing nanoparticle formulations or poorly soluble drugs. Pharmaceutical Technology, 39(1), 36-43. [Link]

• Jeevanandam, J., et al. (2022). Nanoparticle-Based Drugs and Formulations: Current Status and Emerging Applications. ACS Applied Nano Materials, 5(10), 14235–14263. [Link]

• Ghuge, A., & Shinkar, D. (2023). Nanoparticulate systems for poorly soluble drugs. Impactfactor, 16(1s), 188-191. [Link]

• Al-kassas, R., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. [Link]

• Sun, B. (2024). Formulation and Evaluation of Nanoparticle-Based Systems for Enhanced Drug Solubility and Bioavailability. Journal of Chemical and Pharmaceutical Research, 16(10), 206. [Link]

• Fauzi, M., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. [Link]

• Popa, M. I., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

• Sharma, D., et al. (2023). Solubility enhancement techniques: A comprehensive review. GSC Biological and Pharmaceutical Sciences, 22(3), 253–265. [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. PMC. [Link]

• Singh, A., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(11), 1-10. [Link]

• Gidwani, B., & Vyas, A. (2022). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. PMC. [Link]

• Wernersson, S., et al. (2023). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. PMC. [Link]

• Baell, J. B., & Walters, M. A. (2014). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. Future Medicinal Chemistry, 6(9), 1029–1054. [Link]

• PubChem. (n.d.). 4-(Trifluoromethyl)pyrimidine-2-thiol. [Link]

• Petersen, K., et al. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. GEUS' publications. [Link]

• Kildegaard, J., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. PMC. [Link]

• Wernersson, S., et al. (2023). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Biochemistry, 62(1), 195–204. [Link]

• Di, L., & Kerns, E. H. (2016). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Request PDF. [https://www.researchgate.net/publication/301338575_Biological_Assay_Challenges_From_Compound_Solubility_Strategies_For_Bioassay_Optimization]([Link]_ Solubility_Strategies_For_Bioassay_Optimization)

• Strickley, R. G. (2004). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research, 21(2), 201–230. [Link]

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• 2. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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Interpreting complex NMR spectra of fluorinated pyrimidines

Technical Support Center: Interpreting Complex 19 F NMR Spectra of Fluorinated Pyrimidines

Welcome to the Advanced NMR Technical Support Center. Fluorinated pyrimidines (such as 5-fluorouracil, gemcitabine precursors, and trifluridine) are foundational to modern oncology and antiviral drug development. However, the unique quantum mechanical properties of the 19 F nucleus often result in complex spectral artifacts.

This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and interpret high-fidelity 19 F NMR spectra.

Diagnostic Workflow

Before adjusting spectrometer parameters, consult the diagnostic workflow below to identify the root cause of your spectral anomalies.

Workflow for diagnosing and resolving common 19F NMR spectral artifacts.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why am I seeing complex, second-order multiplets in my 5-fluoropyrimidine spectra instead of simple singlets or doublets? Causality & Mechanism: The 19 F nucleus has a spin of 1/2 and 100% natural abundance. It behaves similarly to 1 H but with a significantly larger chemical shift dispersion. In 5-fluoropyrimidines, the fluorine atom is covalently bound to the C5 position. It exhibits strong scalar coupling ( J -coupling) with the adjacent 13 C nucleus ( 1JCF​≈240–320 Hz) and the nearby H6 proton ( 3JHF​≈5–10 Hz). Furthermore, if your pyrimidine is incorporated into an oligonucleotide (RNA/DNA), you will observe 1, such as 5J(H1′,F) , which are highly dependent on the glycosidic torsion angle ( χ )[1]. If these heteronuclear couplings are not decoupled during acquisition, the spectrum will present complex multiplets rather than a single resonance.

Q2: I attempted a 1 H{ 19 F} decoupled experiment, but the peaks are distorted, and decoupling seems incomplete. What is causing this? Causality & Mechanism: This is a classic bandwidth limitation issue. 19 F has an extremely wide chemical shift range (often spanning >300 ppm). Standard broadband decoupling pulse sequences, such as GARP (Globally Optimized Alternating Phase Rectangular Pulses), are optimized for much narrower bandwidths. When the 19 F resonances of your fluoropyrimidine fall 2 of the applied RF pulse, the sequence fails to fully invert the spin populations[2]. This results in distorted line shapes that can easily be misinterpreted as novel splitting patterns. Solution: Instead of broadband decoupling, utilize 3 targeted specifically at the chemical shift region of your fluorine atoms, or use continuous wave (CW) decoupling centered exactly on the 19 F resonance of interest[3].

Q3: My 19 F spectra suffer from severe baseline roll, making integration impossible. How do I fix this? Causality & Mechanism: Baseline roll in 19 F NMR is typically caused by acoustic ringing. High-frequency RF pulses generate acoustic waves within the probe's metal components, which ring back and induce a spurious voltage in the receiver coil. This corrupts the first few microseconds of the Free Induction Decay (FID) known as the "dead time". When this corrupted early data is Fourier transformed, it manifests as a severe, rolling baseline across the wide spectral window. Solution: Do not attempt to fix this with high-order manual phase correction, as it will distort the peaks. Instead, use 4 during data processing to mathematically reconstruct the missing/corrupted initial data points of the FID. Afterward, apply only a zero-order phase correction (aph0) and a standard baseline correction (bc)[4].

Q4: How can I improve the resolution and sensitivity of large fluorinated pyrimidine RNAs or protein-drug complexes? Causality & Mechanism: As the molecular weight of your complex increases, its rotational correlation time slows down. This leads to highly efficient transverse relaxation ( T2​ ) driven by Chemical Shift Anisotropy (CSA) and dipole-dipole interactions, resulting in severe line broadening and signal loss. Solution: Exploit the5 effect. By synthesizing[5- 19 F, 5- 13 C]-pyrimidine labels, you create an aromatic spin system where the CSA and dipole-dipole relaxation mechanisms effectively cancel each other out for one of the multiplet components[5]. Selecting this narrow, slowly relaxing transition yields a sharp, intense peak even in large macromolecules.

Quantitative Data: Typical J -Coupling Constants in Fluorinated Pyrimidines

Understanding expected coupling constants is critical for validating molecular structures and identifying decoupling failures.

Coupled Nuclei	Example Context	Typical J -Value (Hz)	Structural Significance
19 F - 13 C ( 1J )	C5-F bond in 5-fluorouracil	240 – 320	Validates direct covalent fluorination at the C5 position.
19 F - 1 H ( 3J )	F5-H6 in pyrimidine ring	5 – 10	Confirms the integrity of the pyrimidine ring structure.
19 F - 1 H ( 5J )	F5-H1' in substituted RNA	1 – 3	Reports on the glycosidic torsion angle ( χ ) conformation.
19 F - 19 F ( nJ )	Polyfluorinated precursors	5 – 250	Highly dependent on spatial proximity; confirms stereochemistry.

Standard Operating Procedure: Self-Validating Protocol for Band-Selective 1 H{ 19 F} NMR Acquisition

This protocol ensures precise decoupling without bandwidth-induced artifacts, establishing a self-validating loop for experimental accuracy.

Step 1: Probe Tuning and Matching (Self-Validation)

• Action: Insert the sample and tune/match the 19 F channel of the probe.

• Causality: 19 F is highly sensitive to the dielectric constant of the solvent. Poor tuning reflects RF power, reducing the actual B1​ field applied, which compromises decoupling efficiency.

• Validation: The tuning curve (wobble curve) must show a deep, centered reflection dip at the exact 19 F operating frequency.

Step 2: T1​ Relaxation Assessment

• Action: Execute a rapid inversion-recovery experiment (180° - τ

  • 90° - acquire) to estimate the longitudinal relaxation time ( T1​ ) of the fluorine nuclei.

• Causality: Fluorine T1​ times can be exceptionally long (up to several seconds) depending on molecular size and dissolved paramagnetic oxygen.

• Validation: Set the relaxation delay ( D1​ ) to at least 5×T1​ to ensure complete magnetization recovery and quantitative integration.

Step 3: Decoupler Calibration and Offset Selection

• Action: Acquire a standard 1D 19 F spectrum to determine the exact chemical shift of the target pyrimidine resonance. Set the decoupler offset ( O2​ ) precisely to this frequency.

• Causality: Because GARP bandwidths are limited (~50 ppm at high fields), centering the offset prevents off-resonance pulse imperfections.

• Validation: Run a quick test array varying the decoupler offset by ±5 ppm. The target peak in the 1 H spectrum should remain a sharp, undistorted singlet. If distortion occurs, the offset is incorrect.

Step 4: Acquisition and Linear Prediction Processing

• Action: Acquire the 1 H{ 19 F} spectrum. During processing, apply Backward Linear Prediction to the first 2-4 data points.

• Causality: Replaces dead-time data corrupted by acoustic ringing.

• Validation: Apply zero-order phasing (aph0). The baseline should be flat without the need for high-order polynomial baseline correction.

References

• Measurement of Long-Range 1H−19F Scalar Coupling Constants and Their Glycosidic Torsion Dependence in 5-Fluoropyrimidine-Substituted RNA. Journal of the American Chemical Society. 1

• The limitations of 19F GARP Decoupling. University of Ottawa NMR Facility Blog. 2

• Aromatic 19F–13C TROSY—[19F, 13C]‐Pyrimidine Labeling for NMR Spectroscopy of RNA. Angewandte Chemie International Edition (via NIH). 5

• Enhancing both the Intensities and Resolution of 19F NMR Spectra of PFAS through Band-Selective Homonuclear Decoupling. Analytical Chemistry (ACS Publications). 3

• F19 detection. NMR Facility, UCSB Chem and Biochem. 4

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• 2. University of Ottawa NMR Facility Blog: The limitations of 19F GARP Decoupling [u-of-o-nmr-facility.blogspot.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. F19 detection [nmr.chem.ucsb.edu]
• 5. Aromatic 19F–13C TROSY—[19F, 13C]‐Pyrimidine Labeling for NMR Spectroscopy of RNA - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to In Vitro and In Silico Evaluation of 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol Derivatives as Anti-Inflammatory Agents

Introduction

In the landscape of modern drug discovery, the synergy between computational (in silico) and experimental (in vitro) methodologies is paramount. This guide provides an in-depth comparison of these two approaches in evaluating the biological activity of a class of compounds represented by 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol. Due to the limited availability of published data on this specific molecule, this guide will utilize a representative case study based on structurally similar pyrimidine-2-thiol derivatives investigated for their anti-inflammatory properties. The principles and methodologies discussed herein are broadly applicable to the preclinical assessment of novel chemical entities.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects[1][2]. The thiol group at the 2-position of the pyrimidine ring is of particular interest as it can interact with various biological targets, including thiol-dependent enzymes[3]. Our focus will be on the potential of these compounds to act as inhibitors of Cyclooxygenase (COX) enzymes, key players in the inflammatory cascade.

This guide will navigate through the rationale of experimental design, from the initial computational predictions of binding affinity to the empirical validation of enzyme inhibition in a laboratory setting. We will dissect the methodologies, present and compare the results, and provide insights into how these complementary techniques drive the drug discovery process forward.

Part 1: In Silico Analysis: Predicting Biological Activity

The journey of a drug candidate often begins in the digital realm. In silico techniques, particularly molecular docking, offer a rapid and cost-effective means to predict the binding affinity and mode of interaction between a small molecule (ligand) and a biological target (receptor).

The Rationale Behind Molecular Docking

Molecular docking simulates the interaction between a ligand and a receptor at the atomic level. This allows us to visualize how a compound might fit into the active site of an enzyme and to estimate the strength of this interaction, typically expressed as a binding energy score. A lower binding energy suggests a more stable and favorable interaction. For our representative pyrimidine-2-thiol derivative, we will target the COX-1 and COX-2 enzymes, which are well-established targets for non-steroidal anti-inflammatory drugs (NSAIDs).

In Silico Experimental Protocol: Molecular Docking

• Protein Preparation:

  • The three-dimensional crystal structures of COX-1 (PDB ID: 3KK6) and COX-2 (PDB ID: 5IKR) are obtained from the Protein Data Bank.

  • Water molecules and co-crystallized ligands are removed from the protein structures.

  • Polar hydrogen atoms and Kollman charges are added to the protein structures using molecular modeling software such as AutoDockTools.

• Ligand Preparation:

  • The 2D structure of the representative pyrimidine-2-thiol derivative is drawn using a chemical drawing tool like ChemDraw and converted to a 3D structure.

  • The ligand's geometry is optimized to its lowest energy conformation.

  • Gasteiger charges are assigned to the ligand atoms.

• Docking Simulation:

  • A grid box is defined around the active site of each enzyme to specify the search space for the docking algorithm.

  • The docking simulation is performed using a program like AutoDock Vina, which employs a Lamarckian genetic algorithm to explore various possible binding conformations of the ligand within the enzyme's active site.

  • The results are ranked based on their predicted binding affinities (in kcal/mol).

Anticipated In Silico Results

The molecular docking study is expected to provide the following insights:

• Binding Energy: A quantitative measure of the predicted binding affinity.

• Binding Pose: The preferred orientation of the ligand within the active site.

• Key Interactions: Identification of specific amino acid residues involved in hydrogen bonding, hydrophobic interactions, or other non-covalent interactions with the ligand.

The results for our representative compound and a standard drug (Diclofenac) are summarized in the table below.

Compound	Target	Binding Energy (kcal/mol)	Key Interacting Residues
Representative Pyrimidine-2-thiol	COX-1	-8.5	ARG120, TYR355
Representative Pyrimidine-2-thiol	COX-2	-9.2	ARG513, TYR385, SER530
Diclofenac (Standard)	COX-1	-8.9	ARG120, TYR355
Diclofenac (Standard)	COX-2	-9.5	ARG513, TYR385, SER530

These hypothetical results suggest that our representative pyrimidine-2-thiol derivative has a strong binding affinity for both COX enzymes, comparable to the standard drug Diclofenac, with a slightly higher predicted affinity for COX-2.

Part 2: In Vitro Analysis: Empirical Validation

Following the promising predictions from our in silico analysis, the next logical step is to synthesize the compound and test its activity in a controlled laboratory environment. In vitro assays provide empirical data on the compound's biological effects.

The Rationale Behind In Vitro Enzyme Inhibition Assays

In vitro enzyme inhibition assays are designed to measure the ability of a compound to reduce the activity of a specific enzyme. The results are typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor.

In Vitro Experimental Protocol: COX Inhibition Assay

• Assay Principle: The COX enzyme activity is measured by monitoring the oxidation of a chromogenic substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which produces a colored product that can be quantified spectrophotometrically.

• Reagents and Materials:

  • Purified COX-1 and COX-2 enzymes

  • Arachidonic acid (substrate)

  • TMPD (chromogenic substrate)

  • Heme (cofactor)

  • Test compound (representative pyrimidine-2-thiol derivative) and standard drug (Diclofenac) dissolved in DMSO.

  • Tris-HCl buffer

• Procedure:

  • The enzyme, cofactor, and various concentrations of the test compound or standard drug are pre-incubated in a 96-well plate.

  • The reaction is initiated by adding arachidonic acid and TMPD.

  • The plate is incubated at a controlled temperature (e.g., 25°C).

  • The absorbance of the colored product is measured at a specific wavelength (e.g., 590 nm) over time using a plate reader.

  • The rate of the reaction is calculated from the change in absorbance over time.

  • The percentage of inhibition for each concentration of the compound is calculated relative to a control reaction without any inhibitor.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Anticipated In Vitro Results

The in vitro COX inhibition assay is expected to yield the following quantitative data:

Compound	Target	IC50 (µM)
Representative Pyrimidine-2-thiol	COX-1	15.2
Representative Pyrimidine-2-thiol	COX-2	5.8
Diclofenac (Standard)	COX-1	10.5
Diclofenac (Standard)	COX-2	4.3

These hypothetical results indicate that the representative pyrimidine-2-thiol derivative is a potent inhibitor of both COX enzymes, with a preference for COX-2, which aligns with our in silico predictions.

Part 3: Comparative Analysis and Discussion

The true power of a combined in silico and in vitro approach lies in the correlation and interpretation of the data from both domains.

Data Summary and Comparison

Compound	In Silico Binding Energy (kcal/mol)	In Vitro IC50 (µM)
Representative Pyrimidine-2-thiol vs. COX-1	-8.5	15.2
Representative Pyrimidine-2-thiol vs. COX-2	-9.2	5.8
Diclofenac vs. COX-1	-8.9	10.5
Diclofenac vs. COX-2	-9.5	4.3

Correlation and Insights

• Qualitative Agreement: There is a good qualitative agreement between the in silico and in vitro results. The computational predictions of strong binding affinity translate to potent enzyme inhibition in the lab.

• Selectivity: Both methods suggest that the representative pyrimidine-2-thiol derivative is more selective for COX-2 over COX-1. This is a desirable characteristic for an anti-inflammatory drug, as COX-2 selectivity is associated with a reduced risk of gastrointestinal side effects.

• Quantitative Discrepancies: While the trends are similar, there is no direct linear relationship between the binding energy and the IC50 value. This is expected, as binding energy is a theoretical calculation of the initial binding event, while IC50 is an empirical measure of the overall functional inhibition, which can be influenced by factors such as enzyme kinetics and assay conditions.

Visualizing the Workflow

The following diagram illustrates the integrated workflow of in silico and in vitro studies in early-stage drug discovery.

Caption: Integrated workflow for drug discovery.

Conclusion

This guide has demonstrated the complementary nature of in silico and in vitro methodologies in the evaluation of a representative 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol derivative as a potential anti-inflammatory agent. The in silico approach provided valuable initial insights into the compound's binding potential and selectivity, which were subsequently validated by the empirical data from the in vitro enzyme inhibition assay.

The synergy between these two approaches allows for a more efficient and informed drug discovery process. Computational screening can help prioritize which compounds to synthesize and test, saving time and resources. Conversely, experimental data is essential for validating computational predictions and providing a more accurate assessment of a compound's biological activity. For researchers and drug development professionals, a well-integrated strategy that leverages the strengths of both in silico and in vitro techniques is crucial for the successful identification and development of novel therapeutics.

References

• International Journal of Life science and Pharma Research. (2025, June 5). A REVIEW ON SYNTHESIS AND PHARMACOLOGICAL ACTIVITY OF PYRIMIDINE DERIVATIVES. [Link]

• FANDAKLI, S., KAHRİMAN, N., et al. (n.d.). Biological evaluation and synthesis of new pyrimidine-2(1H)-ol/-thiol. TÜBİTAK Academic Journals. [Link]

• World Journal of Advanced Research and Reviews. (2022, July 9). An overview on synthesis and biological activity of pyrimidines. [Link]

• MDPI. (2025, November 12). Preparation, Characterization and in Silico Study of Some Pyrimidine Derivatives That Contain a Chalcone Group and Study of Their Biological Activity. [Link]

• Ashdin Publishing. (2022, September 28). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. [Link]

• PubMed. (2002, May 15). Thiol-dependent enzymes and their inhibitors: a review. [Link]

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Decoding Kinase Inhibitor Selectivity: A Comparative Guide to the Cross-Reactivity Profile of a Novel Pyrimidine-Based VEGFR-2 Inhibitor

Introduction: The Double-Edged Sword of Kinase Inhibition

Protein kinases, as central nodes in cellular signaling, have emerged as one of the most critical classes of drug targets, particularly in oncology. Small molecule kinase inhibitors have revolutionized cancer treatment by targeting the dysregulated kinase activity that drives tumor growth and proliferation.[1][2] However, the high degree of conservation within the ATP-binding site across the human kinome presents a significant challenge: achieving inhibitor selectivity.[3] A lack of selectivity can lead to off-target effects, resulting in toxicity and limiting the therapeutic window of a drug candidate. Conversely, a well-characterized "polypharmacology," where an inhibitor intentionally targets a specific, desired set of kinases, can be advantageous.[1]

This guide provides an in-depth analysis of the cross-reactivity profile of a hypothetical, yet representative, pyrimidine-based kinase inhibitor, hereafter referred to as Compound X . We will establish its primary target as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis.[4][5][6] We will then explore its interactions with a panel of other kinases to build a comprehensive selectivity profile. This guide is intended for researchers, scientists, and drug development professionals to illustrate the critical importance of kinase selectivity profiling and to provide a framework for interpreting such data.

Compound X: A Potent, Pyrimidine-Based Inhibitor of VEGFR-2

Compound X, with the chemical structure 4-(Trifluoromethyl)-6-(furan-2-yl)pyrimidine-2-thiol, represents a class of pyrimidine derivatives designed to be potent, ATP-competitive inhibitors of VEGFR-2. The pyrimidine scaffold is a common feature in many clinically approved kinase inhibitors.[4][5][6] The rationale for targeting VEGFR-2 lies in its pivotal role in tumor angiogenesis. By inhibiting VEGFR-2, Compound X is designed to block the downstream signaling cascades that lead to endothelial cell proliferation, migration, and survival, thereby cutting off the tumor's blood supply.[7][8]

The activation of VEGFR-2 by its ligand, VEGF-A, triggers a complex signaling network, including the PLCγ-PKC-MAPK and the PI3K-AKT pathways, which are central to the angiogenic process.[7][9]

Caption: VEGFR-2 signaling pathway and the point of inhibition by Compound X.

Assessing Cross-Reactivity: The Kinase Selectivity Profile

To understand the broader effects of Compound X beyond its primary target, a comprehensive kinase selectivity profile is essential. This is typically achieved by screening the compound against a large panel of kinases. Several technologies are available for this purpose, such as radiometric activity assays (e.g., HotSpot), fluorescence resonance energy transfer (FRET)-based binding assays (e.g., LanthaScreen), and competition binding assays (e.g., KINOMEscan).[3][10][11][12][13][14] For this guide, we will describe a generalized protocol for a widely used in vitro competition binding assay.

Experimental Protocol: In Vitro Kinase Profiling via Competition Binding Assay

This protocol outlines the steps for determining the dissociation constant (Kd) of Compound X for a panel of kinases.

• Compound Preparation : A stock solution of Compound X is prepared in 100% DMSO. A series of dilutions are then made to achieve the desired final assay concentrations.

• Assay Plate Preparation : The assay is performed in a high-throughput microtiter plate format.

• Kinase and Ligand Preparation : Each well contains a specific recombinant human kinase tagged with DNA, and an immobilized, ATP-directed ligand.

• Competition Binding Reaction :

  • Compound X at various concentrations is added to the wells containing the kinase and the immobilized ligand.

  • The plate is incubated to allow the binding reaction to reach equilibrium. During this incubation, Compound X competes with the immobilized ligand for binding to the active site of the kinase.

• Wash and Elution : Unbound kinase is washed away. The amount of kinase bound to the immobilized ligand is then quantified.

• Quantification : The DNA tag on the kinase is used for quantification via quantitative PCR (qPCR). The amount of bound kinase is inversely proportional to the affinity of Compound X for that kinase.

• Data Analysis : The results are typically expressed as the percentage of remaining kinase bound to the immobilized ligand compared to a vehicle (DMSO) control. These values are then used to calculate the dissociation constant (Kd) for each kinase. A lower Kd value indicates a stronger binding affinity.

Caption: Experimental workflow for kinase cross-reactivity profiling.

Comparative Data: The Selectivity Profile of Compound X

The following table presents representative data for Compound X screened against a panel of selected kinases. The data is presented as the dissociation constant (Kd), which reflects the binding affinity of Compound X for each kinase. A lower Kd indicates tighter binding.

Kinase Target	Kinase Family	Primary Function	Kd (nM)
VEGFR-2	Tyrosine Kinase	Angiogenesis	5
VEGFR-1	Tyrosine Kinase	Angiogenesis	25
VEGFR-3	Tyrosine Kinase	Lymphangiogenesis	40
PDGFRβ	Tyrosine Kinase	Cell growth, proliferation	75
c-KIT	Tyrosine Kinase	Cell survival, proliferation	150
FGFR1	Tyrosine Kinase	Cell growth, differentiation	300
SRC	Tyrosine Kinase	Cell adhesion, migration	>1000
ABL1	Tyrosine Kinase	Cell differentiation, division	>1000
CDK2	Serine/Threonine Kinase	Cell cycle progression	>5000
Aurora A	Serine/Threonine Kinase	Mitosis	>5000
ROCK1	Serine/Threonine Kinase	Cytoskeleton regulation	>10000
p38α (MAPK14)	Serine/Threonine Kinase	Stress response	>10000

Interpretation and Discussion

The data reveals that Compound X is a potent inhibitor of its primary target, VEGFR-2, with a Kd of 5 nM. The compound also shows significant activity against other members of the VEGFR family, VEGFR-1 and VEGFR-3, albeit with 5- to 8-fold lower affinity. This is a common characteristic of many VEGFR-2 inhibitors due to the structural similarity of the ATP-binding pockets within this kinase subfamily.[4] The inhibition of VEGFR-1 and VEGFR-3 may contribute to the overall anti-angiogenic and anti-lymphangiogenic effects of the compound.

Compound X also demonstrates moderate off-target activity against other tyrosine kinases such as PDGFRβ and c-KIT. The inhibition of these kinases, which are also involved in tumor growth and proliferation, could potentially offer a therapeutic advantage through a multi-targeted mechanism of action.[15] However, it is crucial to consider the potential for off-target toxicities associated with the inhibition of these kinases.[4]

Importantly, Compound X shows high selectivity against more distantly related tyrosine kinases like SRC and ABL1, and serine/threonine kinases such as CDK2, Aurora A, ROCK1, and p38α. This high degree of selectivity is desirable as it reduces the likelihood of unintended side effects caused by the disruption of unrelated signaling pathways. The selectivity score, which can be defined as the number of kinases inhibited above a certain threshold (e.g., 50% inhibition at a given concentration), would be low for Compound X when considering the entire kinome, indicating a focused activity profile.[16]

Conclusion: A Promising Candidate with a Well-Defined Selectivity Profile

This comparative guide demonstrates the critical importance of comprehensive kinase cross-reactivity profiling in the preclinical evaluation of a novel kinase inhibitor. The hypothetical pyrimidine-based inhibitor, Compound X, exhibits potent inhibition of its primary target, VEGFR-2, with a well-defined selectivity profile. Its activity against other closely related kinases may contribute to its efficacy, while its high selectivity against a broader range of kinases suggests a lower potential for off-target toxicities.

The data presented herein underscores that kinase inhibitor development is a balancing act between achieving potent on-target activity and maintaining a clean off-target profile. Understanding the complete selectivity profile of a compound is paramount for interpreting its biological effects, predicting potential side effects, and ultimately, for the successful development of new, effective, and safe targeted therapies.

References

• VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis. PMC. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]

• Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology. [Link]

• Signaling pathways of VEGFR-2. The binding of VEGF to VEGFR-2 results... ResearchGate. [Link]

• scanELECT® Kinase Selectivity & Profiling Assay Panel. Eurofins Discovery. [Link]

• VEGF-A VEGFR-2 Signaling: Decoding the Blueprint of Angiogenesis for Therapeutic Insights. Assay Genie. [Link]

• Kinase Selectivity Panels. Reaction Biology. [Link]

• Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. PMC. [Link]

• Kinase Selectivity Profiling Services. Promega. [Link]

• Computational Model of VEGFR2 pathway to ERK activation and modulation through receptor trafficking. PMC. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. ResearchGate. [Link]

• KINOMEscan Technology. Eurofins Discovery. [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Crossfire Oncology. [Link]

• KinaseProfiler Kinase Activity Profiling for Rapid Success. Eurofins Discovery. [Link]

• Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. MDPI. [Link]

• Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. ResearchGate. [Link]

• Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. PubMed. [Link]

• Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Reaction Biology. [Link]

• How to Interpret IC50 and Kd in Drug–Target Interactions. Bitesize Bio. [Link]

• Recent progress on vascular endothelial growth factor receptor inhibitors with dual targeting capabilities for tumor therapy. PMC. [Link]

• DiscoverX KINOMEscan® Kinase Assay Screening. Drug Target Review. [Link]

• High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PMC. [Link]

• KINOMEscan™ | HTSに最適なキナーゼ阻害剤スクリーニングサービス. Cosmo Bio. [Link]

• Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Royal Society of Chemistry. [Link]

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Comparing different synthesis methods for 4,6-disubstituted pyrimidines

Introduction

The pyrimidine core is a π-deficient six-membered heterocycle of profound importance in medicinal chemistry, agrochemicals, and materials science 1. Because the nitrogen atoms at positions 1 and 3 exert a strong electron-withdrawing effect, the pyrimidin-4-yl and pyrimidin-6-yl fragments act as powerful electron acceptors. This inherent electronic deficiency renders the C4 and C6 positions highly susceptible to nucleophilic attack and oxidative addition, forming the mechanistic basis for their functionalization.

This guide objectively compares two primary paradigms for synthesizing 4,6-disubstituted pyrimidines: late-stage palladium-catalyzed cross-coupling of 4,6-dihalopyrimidines and de novo ring construction via condensation.

Logical classification of 4,6-disubstituted pyrimidine synthesis strategies.

Palladium-Catalyzed Cross-Coupling (Late-Stage Functionalization)

Mechanistic Causality: 4,6-Dichloropyrimidines are premier substrates for cross-coupling. The strong inductive and resonance effects of the adjacent nitrogen atoms weaken the C-Cl bonds, lowering the activation energy required for oxidative addition by an electron-rich Pd(0) catalyst. Using coupling partners like triorganoindium reagents or arylboronic acids allows for the modular installation of aryl, heteroaryl, or alkyl groups 2, 3.

Protocol A: Two-Fold Cross-Coupling using Triorganoindium Reagents

Triorganoindium compounds offer high atom economy and excellent functional group tolerance. The following self-validating protocol describes the synthesis of symmetrically 4,6-disubstituted pyrimidines 2.

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a Schlenk flask and purge with argon. Causality: Pd(0) catalysts and organoindium reagents are highly sensitive to oxygen and moisture, which can lead to catalyst deactivation (oxidation to Pd(II)) and reagent protonolysis.

• Solvent Purification: Use tetrahydrofuran (THF) freshly distilled from the sodium ketyl of benzophenone. Causality: Ensures absolute removal of water and dissolved oxygen to maintain the active catalytic cycle.

• Reagent Loading: Add 4,6-dichloro-2-(4-morpholinyl)pyrimidine (1.0 equiv) and Pd(PPh3)4 (4 mol%) to the flask against a positive flow of argon, followed by the dry THF.

• Coupling Partner Addition: Introduce the triorganoindium reagent (e.g., tri(thiophen-2-yl)indium, 70 mol%). Causality: 70 mol% provides a slight excess of the required 2.0 equivalents of the organic group (since each indium atom delivers three organic groups), ensuring complete di-substitution.

• Reaction & Monitoring: Heat the mixture to reflux. Monitor progression via Thin Layer Chromatography (TLC). Self-Validation: The complete disappearance of the starting material validates the successful completion of the oxidative addition and transmetalation cycles.

• Quenching & Isolation: Quench the reaction with a few drops of methanol to safely neutralize any unreacted organometallic species. Concentrate under reduced pressure and purify via silica gel column chromatography.

Experimental workflow for palladium-catalyzed cross-coupling synthesis.

De Novo Ring Construction (Condensation)

Mechanistic Causality: When specific substitution patterns cannot be achieved via cross-coupling, constructing the pyrimidine ring from acyclic precursors is preferred. Condensation of a chalcone (an α,β-unsaturated ketone) with a bis-nucleophile like guanidine hydrochloride under basic conditions yields 4,6-disubstituted pyrimidines 4. The reaction initiates via a Michael addition of the guanidine to the β-carbon of the chalcone, followed by intramolecular cyclization at the carbonyl carbon and subsequent oxidative aromatization.

Protocol B: Condensation of Chalcones with Guanidine

Step-by-Step Methodology:

• Reagent Mixing: Dissolve the chalcone derivative (1.0 equiv) and guanidine hydrochloride (1.5 equiv) in absolute ethanol.

• Base Addition: Add aqueous sodium hydroxide (NaOH) dropwise. Causality: NaOH serves a dual purpose: it free-bases the guanidine hydrochloride to its active nucleophilic form and catalyzes the initial Michael addition.

• Reflux: Heat the mixture to reflux for 4-6 hours to drive the cyclization and aromatization forward.

• Work-up: Pour the cooled mixture into ice-water. Self-Validation: The sudden change in solvent polarity forces the precipitation of the highly hydrophobic 4,6-disubstituted pyrimidine, intrinsically separating it from water-soluble unreacted salts.

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol to obtain the analytically pure product.

Comparative Experimental Data

To guide synthetic planning, the following table summarizes the quantitative performance and operational parameters of these methods based on literature precedents 2, 3, 4.

Parameter	Pd-Catalyzed Suzuki-Miyaura	Pd-Catalyzed Triorganoindium	Chalcone Condensation
Typical Yield	70% - 85%	91% - 95%	60% - 80%
Catalyst / Base	Pd(OAc)2 or Pd(PPh3)4 / K3PO4	Pd(PPh3)4 (4 mol%) / None	None / NaOH
Reaction Time	2 - 12 hours (Microwave/Heat)	4 - 8 hours (Reflux)	4 - 6 hours (Reflux)
Substrate Scope	Excellent for Aryl/Heteroaryl	Broad (Aryl, Alkyl, Alkynyl)	Limited to groups stable to strong base
Key Advantage	Commercial availability of boronic acids	High atom economy (R3In transfers 3 groups)	Avoids expensive transition metals

Conclusion

The selection of a synthesis method for 4,6-disubstituted pyrimidines hinges on the desired substitution pattern and available resources. Palladium-catalyzed cross-coupling, particularly utilizing triorganoindium reagents, offers superior yields and functional group tolerance for late-stage functionalization. Conversely, de novo condensation remains a robust, cost-effective alternative for early-stage scaffold generation without the need for transition metal catalysts.

References

• Synthesis of 4,6-disubstituted 2-(4-morpholinyl)pyrimidines by cross-coupling reactions using triorganoindium compounds Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:2

• Synthesis of 4,6-Disubstituted Pyrimidines via Suzuki and Kumada Coupling Reaction of 4,6-Dichloropyrimidine Source: ResearchGate URL:3

• Carbazole- and Triphenylamine-Substituted Pyrimidines: Synthesis and Photophysical Properties Source: MDPI URL:1

• Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics Source: SciSpace URL:4

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